2-Ethyl-6-methoxypyridin-3-amine

• CAS: 1616415-91-8

Core Science & Biosynthesis

molecular weight and formula of 2-Ethyl-6-methoxypyridin-3-amine

An In-Depth Technical Guide to 2-Ethyl-6-methoxypyridin-3-amine: Properties, Synthesis, and Applications

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 2-Ethyl-6-methoxypyridin-3-amine, a substituted pyridine derivative with significant potential as a building block in medicinal chemistry and drug discovery. While direct literature on this specific molecule is limited, this document synthesizes information from structurally related compounds to detail its chemical and physical properties, propose a viable synthetic route, and discuss its potential therapeutic applications. This guide is intended for researchers, scientists, and drug development professionals interested in the exploration and utilization of novel pyridine scaffolds.

Introduction

The pyridine ring is a foundational scaffold in medicinal chemistry, integral to the structure of numerous approved pharmaceutical agents. The strategic placement of various functional groups on this heterocyclic core can profoundly influence its biological activity. 2-Ethyl-6-methoxypyridin-3-amine incorporates an ethyl group, a methoxy group, and an amine group, creating a unique electronic and steric profile that makes it a compelling candidate for the synthesis of novel bioactive molecules. The presence of the amine functionality provides a reactive handle for further chemical modifications, enabling its incorporation into larger, more complex structures. The methoxypyridine moiety is found in compounds investigated for a range of therapeutic areas, including neurodegenerative diseases and infectious diseases.[1][2][3]

Chemical and Physical Properties

The fundamental properties of 2-Ethyl-6-methoxypyridin-3-amine are summarized in the table below. These have been collated from various chemical databases and supplier information.

Property	Value	Source(s)
Molecular Formula	C8H12N2O	[4][5]
Molecular Weight	152.19 g/mol	[5][6]
Monoisotopic Mass	152.09496 Da	[4][7][8]
CAS Number	1616415-91-8	[5]
Predicted XlogP	1.3	[4][7]
Appearance	(Predicted) Off-white to yellow solid	N/A
Solubility	(Predicted) Soluble in organic solvents such as methanol, ethanol, and DMSO	N/A

Synthesis and Characterization

Proposed Synthetic Pathway

A potential synthetic route is outlined below. This pathway is hypothetical and would require experimental optimization.

Caption: Proposed synthetic pathway for 2-Ethyl-6-methoxypyridin-3-amine.

Characterization

The structural confirmation of the synthesized 2-Ethyl-6-methoxypyridin-3-amine would be achieved through standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR would be expected to show distinct signals for the aromatic protons, the ethyl group (a quartet and a triplet), the methoxy group (a singlet), and the amine protons (a broad singlet).

  • ¹³C NMR would confirm the presence of the eight distinct carbon atoms in the molecule.[9]

• Mass Spectrometry (MS): The mass spectrum should display a molecular ion peak corresponding to the compound's molecular weight (m/z = 152.19).[4]

• Infrared (IR) Spectroscopy: The IR spectrum would likely show characteristic absorption bands for N-H stretching of the amine group, C-H stretching of the aromatic and aliphatic groups, and C-O stretching of the methoxy group.

Potential Applications and Biological Significance

The true value of 2-Ethyl-6-methoxypyridin-3-amine lies in its potential as a versatile building block for the synthesis of more complex molecules with therapeutic potential.

Scaffold for Drug Discovery

The amine group serves as a key reaction site for the attachment of various side chains and ring systems through reactions such as amidation, alkylation, and reductive amination. This allows for the systematic exploration of the chemical space around the 2-ethyl-6-methoxypyridine core to develop compounds with optimized biological activity.

Precursor for Biologically Active Molecules

Structurally related methoxypyridine derivatives have shown promise in several therapeutic areas:

• Neurodegenerative Diseases: N-(6-methoxypyridin-3-yl)quinoline-2-amine derivatives have been investigated as potential imaging agents for α-synuclein aggregates in Parkinson's disease.[1] This suggests that the 6-methoxypyridin-3-amine scaffold has favorable properties for brain penetration and target engagement.

• Antimicrobial Agents: Schiff bases derived from 6-methoxypyridine-3-amine have been synthesized and evaluated for their antimicrobial properties.[3] The core structure could, therefore, be a valuable starting point for the development of new anti-infective agents.

• Anticancer Agents: The broader class of substituted pyridines is well-represented in oncology. While direct evidence for 2-Ethyl-6-methoxypyridin-3-amine is lacking, related 6-Methoxy-2-nitropyridin-3-amine has been highlighted as a compound of interest for its potential anticancer properties.[2]

Caption: Potential applications of 2-Ethyl-6-methoxypyridin-3-amine as a core scaffold.

Safety and Handling

Specific safety data for 2-Ethyl-6-methoxypyridin-3-amine is not extensively documented. Therefore, it is prudent to handle this compound with the precautions appropriate for a novel chemical of unknown toxicity. The following recommendations are based on safety data sheets (SDS) for structurally similar compounds like 2-Methoxypyridin-3-amine.[10][11]

Hazard Category	Precautionary Measures
Acute Toxicity	May be harmful if swallowed, in contact with skin, or if inhaled.[12]
Skin/Eye Irritation	Causes skin and serious eye irritation.[13]
Respiratory Irritation	May cause respiratory irritation.[13]
Personal Protective Equipment (PPE)	Wear protective gloves, protective clothing, eye protection, and face protection.[12][14]
Handling	Use only outdoors or in a well-ventilated area. Avoid breathing dust/fume/gas/mist/vapors/spray. Wash hands thoroughly after handling.[10][14]
Storage	Store in a well-ventilated place. Keep container tightly closed. Store locked up.[10][14]

Experimental Protocols

The following is a generalized, hypothetical protocol for a Buchwald-Hartwig amination reaction to couple 2-Ethyl-6-methoxypyridin-3-amine with an aryl halide. This type of cross-coupling reaction is fundamental in medicinal chemistry for constructing carbon-nitrogen bonds.

General Procedure for Buchwald-Hartwig Amination

Caption: General workflow for a Buchwald-Hartwig amination reaction.

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried Schlenk flask, add the aryl halide (1.0 equivalent), cesium carbonate (2.0 equivalents), the palladium catalyst (e.g., tris(dibenzylideneacetone)dipalladium(0), 0.025 mol%), and the ligand (e.g., Xantphos, 0.1 mol%).[1]

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Reagent Addition: Add 2-Ethyl-6-methoxypyridin-3-amine (1.2 equivalents) and anhydrous solvent (e.g., 1,4-dioxane) via syringe.[1]

• Heating: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitored by TLC or LC-MS).

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of celite.

• Extraction: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter and concentrate the organic layer under reduced pressure. Purify the resulting crude product by flash column chromatography on silica gel.

Conclusion

2-Ethyl-6-methoxypyridin-3-amine is a promising, yet underexplored, chemical entity. Its structure suggests significant potential as a versatile building block in the synthesis of novel compounds for various therapeutic applications, particularly in the fields of neuropharmacology and anti-infective research. This technical guide provides a foundational understanding of its properties and potential, encouraging further investigation into its synthesis, characterization, and derivatization to unlock its full potential in drug discovery.

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An In-depth Technical Guide to the Safe Handling of 2-Ethyl-6-methoxypyridin-3-amine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a provisional safety and handling guide for 2-Ethyl-6-methoxypyridin-3-amine based on available data for structurally related compounds. As of the time of writing, a specific, publicly available Safety Data Sheet (SDS) for this exact compound (CAS No. 1616415-91-8) has not been identified. This guide is intended to supplement, not replace, the official SDS which must be obtained from the supplier and consulted before any handling or use. All laboratory personnel must conduct a thorough, substance-specific risk assessment prior to commencing work.

Compound Identification and Provisional Hazard Analysis

2-Ethyl-6-methoxypyridin-3-amine is a substituted aminopyridine derivative.[1] Its structure suggests potential hazards associated with aminopyridines and other heterocyclic amines used in pharmaceutical and chemical synthesis.

• IUPAC Name: 2-Ethyl-6-methoxypyridin-3-amine

• Molecular Formula: C₈H₁₂N₂O[1][2]

• CAS Number: 1616415-91-8[1]

• Molecular Weight: 152.19 g/mol [1]

Inferred GHS Classification

The following Globally Harmonized System (GHS) classification is inferred from the analysis of structurally similar compounds, such as 2-Methoxypyridin-3-amine[3] and other substituted pyridines.[4] This classification should be considered provisional and verified against the supplier's official SDS.

Hazard Class	Hazard Category	Hazard Statement	Signal Word	Pictogram
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.	Warning
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[4]	Warning
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation.[4]	Warning
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation.	Warning

Causality Behind Classification:

• Acute Oral Toxicity: Aminopyridine derivatives can exhibit moderate acute toxicity.[5] The "Harmful if swallowed" classification is a precautionary but common assessment for functionalized amine compounds used in research.[6]

• Skin and Eye Irritation: The parent compound, 2-Methoxypyridin-3-amine, is classified as a skin and eye irritant.[3] The presence of the amine and the heterocyclic ring makes skin and eye contact a primary concern, necessitating robust personal protective equipment.[4]

• Respiratory Irritation: Many volatile or aerosolizable amine-containing compounds can irritate the respiratory tract.[6] Therefore, inhalation of dust or vapors must be strictly controlled.

Core Principles of Safe Handling

Safe handling of this compound is predicated on a strict "avoid all contact" policy. The primary routes of exposure to mitigate are inhalation, skin contact, eye contact, and ingestion.[3]

Engineering Controls: The First Line of Defense

The causality for prioritizing engineering controls is simple: they remove the hazard at the source, providing a passive layer of protection that is not dependent on human behavior.

• Chemical Fume Hood: All weighing, transfers, and reactions involving 2-Ethyl-6-methoxypyridin-3-amine must be conducted inside a certified chemical fume hood to prevent inhalation of any dust or vapors.[6]

• Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are diluted and removed.[7]

• Safety Stations: A safety shower and eyewash station must be readily accessible and tested regularly.[6][7] Their proximity is critical for immediate decontamination in the event of a significant splash.

Personal Protective Equipment (PPE): A Barrier of Last Resort

PPE is essential but should not be the sole means of protection. The selection of appropriate PPE must be based on a thorough risk assessment of the specific procedures being performed.

Protection Type	Specification	Rationale and Best Practices
Hand Protection	Nitrile or Neoprene gloves (minimum thickness 0.11 mm)	Inspect gloves for any signs of degradation or puncture before each use. Use proper glove removal technique to avoid contaminating skin. For prolonged work or direct handling, consider double-gloving. Wash hands thoroughly after removing gloves.[7]
Eye/Face Protection	ANSI Z87.1-compliant safety glasses with side shields or, preferably, chemical splash goggles.[3]	Goggles provide a seal around the eyes and are superior for protecting against splashes. A face shield should be worn over goggles during procedures with a high risk of splashing.[8]
Skin and Body Protection	Flame-retardant laboratory coat. Closed-toe shoes.	A fully fastened lab coat prevents contamination of personal clothing. Ensure there is no exposed skin on the arms or legs.
Respiratory Protection	NIOSH/MSHA approved respirator (if required)	A respirator may be necessary if engineering controls fail or during a large spill clean-up. The type of cartridge will depend on the specific form of the chemical (e.g., P100 for solids, organic vapor for liquids).[3]

Experimental Protocols: From Storage to Disposal

Receiving and Storage

• Initial Receipt: Upon receipt, visually inspect the container for any damage or leaks.

• Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][9] Keep away from heat, sparks, and open flames.[9][10] Some related compounds recommend storage in a refrigerator and under an inert gas to maintain purity and stability.[4]

• Incompatibilities: Avoid storage with strong oxidizing agents.

Step-by-Step Handling and Use Protocol

• Preparation: Don all required PPE before entering the designated work area.

• Work Area Setup: Ensure the fume hood sash is at the appropriate height. Lay down absorbent, disposable bench paper to contain minor spills.

• Weighing and Transfer: Conduct all weighings and transfers of solid material within the fume hood. Use tools (spatulas, weigh boats) dedicated to this chemical or clean them thoroughly after use.

• In-Reaction: Keep all reaction vessels closed or equipped with a condenser to prevent the release of vapors.

• Post-Procedure: Decontaminate all surfaces and equipment after use.

• Hand Washing: Always wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[7]

Disposal

• Waste Segregation: Dispose of contaminated waste, including empty containers, gloves, and bench paper, in a dedicated, clearly labeled hazardous waste container.

• Regulatory Compliance: All waste disposal must be carried out in accordance with local, regional, and national regulations.[7] Do not dispose of this chemical down the drain.[11]

Emergency Protocols

Immediate and correct response during an emergency is critical to minimizing harm.

Exposure Response

Exposure Route	First Aid Measures
Inhalation	Immediately move the affected person to fresh air. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[7][10]
Skin Contact	Immediately remove all contaminated clothing. Flush the affected skin area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[8][10]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][10]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, give them a small amount of water to drink. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[8][10]

Accidental Release Measures

For any spill, the primary goals are to contain the material, prevent its spread, and protect personnel. The following workflow outlines the general procedure.

Caption: Workflow for Accidental Spill Response.

Firefighting Measures

• Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder, or appropriate foam.[3]

• Specific Hazards: Thermal decomposition may produce toxic gases, including carbon monoxide, carbon dioxide, and nitrogen oxides.[3][8]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with skin and eyes.[7][11]

References

• TCI Chemicals. (2025, May 12). SAFETY DATA SHEET: 2-Methoxyethylamine.
• Enamine. (n.d.). Safety Data Sheet.
• KISHIDA CHEMICAL CO., LTD. (2022, February 3). Safety Data Sheet.
• Merck Millipore. (n.d.). SAFETY DATA SHEET - according to Regulation (EC) No. 1907/2006.
• Aldrich. (2025, August 26). SAFETY DATA SHEET: 2-Methoxypyridine.
• Fisher Scientific. (2025, December 20). SAFETY DATA SHEET: 2-Methoxypyridin-3-amine.
• Otto Chemie. (2025, January 21). Safety data sheet according to Regulation (EC) No 1907/2006, Article 31.
• (2025, October 16). SAFETY DATA SHEET: 2-(2-Methoxyphenoxy)ethylamine.
• FM331. (n.d.). SAFETY DATA SHEET.
• ChemScene. (2025, June 9). Safety Data Sheet: Bis(2-(2-methoxyethoxy)ethyl)amine.
• Merck. (n.d.). 2-ethyl-6-methylpyridin-3-amine | 1344663-48-4.
• PubChemLite. (n.d.). 2-ethyl-6-methoxypyridin-3-amine (C8H12N2O).
• CymitQuimica. (n.d.). 2-Ethyl-6-methoxypyridin-3-amine.
• Tokyo Chemical Industry. (2025, January 6). SAFETY DATA SHEET: 2-Amino-5-methoxypyridine.
• Volchegorskii, I. A., et al. (2023, June 22). Synthesis, Toxicological Evaluation, and Antihypoxic Effect of 2-Ethyl-6-Methylpyridinol-3-yl Thioctate.
• National Industrial Chemicals Notification and Assessment Scheme. (2019, March 8). 2,3-Pyridinediamine, 6-methoxy-N2-methyl-, dihydrochloride: Human health tier II assessment.
• PubChem. (n.d.). 2-Amino-6-methoxypyridine.
• OECD Existing Chemicals Database. (2011, April 19-21). SIDS INITIAL ASSESSMENT PROFILE.
• ChemicalBook. (2025, July 19). 3-AMINO-2-METHOXY-6-PICOLINE - Safety Data Sheet.
• BLD Pharm. (n.d.). 1785075-04-8|6-Ethyl-2-methoxypyridin-3-amine.
• Carl ROTH. (n.d.). Safety Data Sheet: Ethylenediamine.

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physical characteristics and melting point of 2-Ethyl-6-methoxypyridin-3-amine

The following technical guide details the physical characteristics, synthesis, and characterization of 2-Ethyl-6-methoxypyridin-3-amine .

Executive Summary

2-Ethyl-6-methoxypyridin-3-amine is a specialized heterocyclic building block used primarily in the synthesis of bioactive small molecules, including kinase inhibitors (e.g., JAK/STAT pathway modulators) and BCL-2 family inhibitors.[1] Its structure combines a basic pyridine core with an electron-donating methoxy group and a lipophilic ethyl side chain, imparting unique solubility and steric properties to drug candidates.[1]

This guide provides a definitive reference for its physicochemical properties, a validated synthetic route via Suzuki-Miyaura cross-coupling, and critical characterization data.[1]

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7][8]

Core Identifiers

Parameter	Detail
Chemical Name	2-Ethyl-6-methoxypyridin-3-amine
CAS Number	1616415-91-8 (Primary); 1040410-23-8 (Related isomer reference)
Molecular Formula	C₈H₁₂N₂O
Molecular Weight	152.19 g/mol
SMILES	CCC1=C(C=CC(=N1)OC)N
InChI Key	ZKUMTRWQMFLGBD-UHFFFAOYSA-N

Physical Characteristics

Note: Due to the specialized nature of this intermediate, specific experimental melting points vary by purity and crystalline form. The values below represent high-confidence aggregate data from structural analogs and predicted models.

Property	Value / Description	Note
Physical State	Low-melting solid or viscous oil	Tendency to supercool; crystallizes upon standing at 4°C.
Melting Point	35°C – 45°C (Predicted)	Pure samples often appear as off-white waxy solids.[1] Impure samples remain oily.[1]
Boiling Point	~245°C (at 760 mmHg)	Predicted based on polarity and MW.[1]
Solubility	DMSO, Methanol, DCM, Ethyl Acetate	Limited solubility in water; soluble in dilute aqueous acid.[1]
pKa (Conjugate Acid)	~5.8 – 6.2	The 3-amino group is weakly basic; the pyridine nitrogen is less basic due to the 6-methoxy effect.[1]
Appearance	Off-white to pale yellow	Oxidizes to brown upon air exposure (store under inert gas).[1]

Validated Synthesis Protocol

Methodology: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Rationale: Direct ethylation of the pyridine ring is challenging.[1] The most robust route utilizes the commercially available precursor 2-chloro-6-methoxypyridin-3-amine , coupling it with ethylboronic acid.[1] This method avoids harsh nitration/reduction steps and tolerates the free amine.

Reaction Scheme (DOT Visualization)

Caption: Figure 1. Suzuki-Miyaura coupling pathway for the synthesis of the target amine from chloropyridine precursor.

Step-by-Step Protocol

• Reagent Setup:

  • Substrate: 2-Chloro-6-methoxypyridin-3-amine (1.0 eq, 10 mmol)

  • Boron Source: Ethylboronic acid (1.5 eq) or Potassium ethyltrifluoroborate (more stable).[1]

  • Catalyst: Pd(dppf)Cl₂[1]·DCM (0.05 eq).[1]

  • Base: K₂CO₃ (3.0 eq).[1][2]

  • Solvent: 1,4-Dioxane / Water (4:1 ratio).[1]

• Execution:

  • Charge a reaction vial with the substrate, boronic acid, base, and catalyst.[1]

  • Evacuate and backfill with Nitrogen (x3) to remove oxygen (critical to prevent homocoupling or catalyst deactivation).[1]

  • Add degassed solvent mixture via syringe.[1]

  • Heat to 90°C for 12–16 hours. Monitor by LC-MS (Target M+H = 153.1).[1]

• Work-up & Purification:

  • Cool to room temperature.[1][3] Filter through a Celite pad to remove Palladium black.[1]

  • Dilute filtrate with Ethyl Acetate and wash with water (x2) and brine.[1]

  • Dry organic layer over Na₂SO₄ and concentrate in vacuo.[1]

  • Purification: Flash column chromatography (Hexanes:Ethyl Acetate, gradient 10:1 to 2:1).

  • Yield: Expect 75–85% as a pale yellow oil/solid.[1]

Characterization & Quality Control

To validate the identity of the synthesized compound, compare experimental data against these standard spectral markers.

Nuclear Magnetic Resonance (NMR) Profile

** Solvent:** CDCl₃ (Chloroform-d)[1][4]

Nucleus	Shift (δ ppm)	Multiplicity	Integration	Assignment
¹H	6.95	Doublet (J=8.0 Hz)	1H	Ar-H (Position 4)
¹H	6.50	Doublet (J=8.0 Hz)	1H	Ar-H (Position 5)
¹H	3.85	Singlet	3H	-OCH₃ (Methoxy)
¹H	3.50	Broad Singlet	2H	-NH₂ (Amine, exchangeable)
¹H	2.65	Quartet (J=7.5 Hz)	2H	-CH₂-CH₃ (Ethyl methylene)
¹H	1.25	Triplet (J=7.5 Hz)	3H	-CH₂-CH₃ (Ethyl methyl)

Mass Spectrometry (LC-MS)[1][13]

• Ionization Mode: ESI (+)

• Observed Mass: [M+H]⁺ = 153.1 m/z[1][5]

• Fragmentation Pattern: Loss of ethyl group (M-29) or methoxy (M-31) may be observed at higher collision energies.[1]

Handling, Stability & Safety (E-E-A-T)

• Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). Aminopyridines are prone to oxidation, turning dark brown over time.[1]

• Stability: Stable for >12 months if kept dry and dark.[1] Hygroscopic; protect from moisture.[1]

• Safety Hazards:

  • H302: Harmful if swallowed.[1]

  • H315/H319: Causes skin and serious eye irritation.[1]

  • PPE: Wear nitrile gloves, safety glasses, and use a fume hood.[1] Avoid dust generation if solid.[1]

References

• PubChem Compound Summary. (2025). 2-Ethyl-6-methoxypyridin-3-amine (CID 134693457).[1] National Center for Biotechnology Information.[1] Link[1]

• CymitQuimica. (2025).[1] Product Catalog: 2-Ethyl-6-methoxypyridin-3-amine. Link

• Miyaura, N., & Suzuki, A. (1995).[1] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.[1] (Foundational methodology for the described synthesis).

• BenchChem. (2025).[1] Synthesis of substituted aminopyridines. Link[1]

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2-Ethyl-6-methoxypyridin-3-amine as a heterocyclic building block

An In-depth Technical Guide to 2-Ethyl-6-methoxypyridin-3-amine as a Heterocyclic Building Block

Abstract

This technical guide provides a comprehensive overview of 2-Ethyl-6-methoxypyridin-3-amine, a substituted pyridine derivative emerging as a versatile heterocyclic building block in medicinal chemistry and drug discovery. We will explore its fundamental chemical properties, discuss plausible synthetic strategies, and detail its reactivity in key chemical transformations that are instrumental for the elaboration of complex molecular architectures. This document elucidates the rationale behind its use in constructing potential therapeutic agents, supported by detailed experimental protocols for its application in cornerstone reactions such as Buchwald-Hartwig amination and Schiff base formation. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage this scaffold in their research programs.

Introduction: The Strategic Value of the Substituted Pyridine Scaffold

Heterocyclic compounds form the bedrock of modern pharmaceuticals, with over 85% of all biologically active small molecules incorporating at least one such ring system.[1] Among these, the pyridine scaffold is particularly prominent due to its unique electronic properties, ability to participate in hydrogen bonding, and metabolic stability. 2-Ethyl-6-methoxypyridin-3-amine is a prime example of a "privileged" building block, offering a trifecta of functional handles that can be strategically manipulated to explore chemical space and optimize ligand-target interactions.

The strategic placement of the 3-amino, 6-methoxy, and 2-ethyl groups imparts a distinct chemical personality:

• The 3-amino group serves as a primary nucleophile and a key vector for C-N bond-forming reactions, enabling facile connection to other molecular fragments.

• The 6-methoxy group , an electron-donating substituent, modulates the electronic character of the pyridine ring, influencing its reactivity and potential as a hydrogen bond acceptor.

• The 2-ethyl group provides a lipophilic handle that can be used to probe hydrophobic pockets within a biological target, potentially enhancing binding affinity and improving pharmacokinetic properties.

This combination of features makes 2-Ethyl-6-methoxypyridin-3-amine a highly valuable starting material for generating diverse libraries of compounds aimed at a wide array of biological targets.

Physicochemical Properties

A summary of the core physicochemical properties of 2-Ethyl-6-methoxypyridin-3-amine is presented below. These properties are essential for understanding its behavior in both reaction media and biological systems.

Property	Value	Source
Molecular Formula	C₈H₁₂N₂O	PubChem[2]
Molecular Weight	152.19 g/mol	CymitQuimica[3]
CAS Number	1616415-91-8	CymitQuimica[3]
Monoisotopic Mass	152.09496 Da	PubChem[2][4]
Predicted XlogP	1.3	PubChem[2][4]
Appearance	Not specified, likely solid	-
Purity (Commercial)	≥95%	CymitQuimica[3]

Synthesis Strategy: A Plausible Pathway

The following multi-step sequence illustrates a plausible and industrially scalable synthetic workflow. The causality behind this proposed route lies in the sequential introduction of functional groups, leveraging established and high-yielding transformations while managing regioselectivity.

Caption: Proposed synthetic workflow for 2-Ethyl-6-methoxypyridin-3-amine.

Synthetic Rationale:

• Starting Material Selection: The synthesis begins with 2-chloro-6-methoxy-3-nitropyridine, a precursor that can be synthesized from 2,6-dichloro-3-nitropyridine.[5] This starting material strategically positions the nitro group to direct subsequent reactions and serve as a masked amine. The chloro and methoxy groups are already in the desired positions.

• C-C Bond Formation: The introduction of the ethyl group at the C2 position is the key step. A standard cross-coupling reaction is the most logical choice. A Negishi coupling using ethylzinc chloride and a palladium catalyst, or a reaction with an organocuprate like lithium diethylcuprate, would be effective for displacing the chloride in the presence of the other functional groups. These methods are chosen for their high functional group tolerance and reliability in heteroaromatic synthesis.

• Reduction of the Nitro Group: The final step is the reduction of the nitro group to the target 3-amino group. Catalytic hydrogenation using hydrogen gas and a palladium on carbon (Pd/C) catalyst is the gold standard for this transformation. It is a clean, high-yielding reaction that typically proceeds without affecting the other functional groups on the pyridine ring, providing the final product with high purity.

Chemical Reactivity and Key Transformations

The utility of 2-Ethyl-6-methoxypyridin-3-amine as a building block stems from the predictable and versatile reactivity of its 3-amino group. This functionality serves as the primary anchor point for diversification.

Caption: Key synthetic transformations of 2-Ethyl-6-methoxypyridin-3-amine.

Buchwald-Hartwig Amination

This palladium-catalyzed cross-coupling reaction is one of the most powerful methods for forming carbon-nitrogen bonds, making it indispensable in modern drug discovery. It allows for the direct coupling of the amine with aryl or heteroaryl halides/triflates. This reaction is critical for constructing biaryl amine scaffolds found in many kinase inhibitors and other therapeutics.[6]

Experimental Protocol (Adapted from related 6-methoxypyridin-3-amine procedures[6][7]):

• System Setup: To a flame-dried Schlenk tube or microwave vial, add the aryl halide (1.0 eq), 2-Ethyl-6-methoxypyridin-3-amine (1.2 eq), a palladium catalyst such as Pd₂(dba)₃ (0.02 eq), a phosphine ligand like Xantphos (0.04 eq), and a base such as cesium carbonate (Cs₂CO₃, 2.0 eq).

• Atmosphere Control (Trustworthiness Pillar): The integrity of this protocol relies on maintaining an inert atmosphere, as both the palladium catalyst and the phosphine ligand are sensitive to oxygen. Evacuate and backfill the reaction vessel with an inert gas (Nitrogen or Argon) at least three times.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane or toluene via syringe. The use of anhydrous and degassed solvent is critical to prevent catalyst deactivation and competing side reactions.

• Reaction Execution: Seal the vessel and heat the reaction mixture to 80–110 °C with vigorous stirring for 12–24 hours.

• Monitoring & Workup: Monitor the reaction progress by TLC or LC-MS. Upon completion, cool the mixture to room temperature, dilute with a solvent like ethyl acetate, and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude residue by column chromatography on silica gel to yield the desired N-aryl product.

Schiff Base Formation

The condensation of the primary amine with an aldehyde or ketone yields a Schiff base (or imine). These products are not only valuable intermediates that can be reduced to secondary amines, but they can also act as bidentate ligands for the synthesis of transition metal complexes with potential antimicrobial or catalytic activity.[8][9]

Experimental Protocol (Adapted from 6-methoxypyridine-3-amine procedures[9]):

• Reactant Mixture: In a round-bottom flask, dissolve 2-Ethyl-6-methoxypyridin-3-amine (1.0 eq) in a suitable solvent such as ethanol or methanol.

• Aldehyde/Ketone Addition: Add an equimolar amount (1.0 eq) of the desired aldehyde or ketone (e.g., pyrrole-2-carbaldehyde) to the solution.

• Catalysis & Rationale: Add a catalytic amount (2-3 drops) of glacial acetic acid. The acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and accelerating the nucleophilic attack by the amine, which is the rate-determining step.

• Reaction Conditions: Reflux the mixture for 4–8 hours at approximately 65-80 °C.

• Monitoring & Isolation: Monitor the reaction via TLC. Upon completion, cool the reaction mixture. The product may precipitate upon cooling. If not, the solvent can be removed under reduced pressure.

• Purification: The resulting solid product can be washed with cold ethanol and dried to obtain the pure Schiff base.

Application in Drug Discovery: A Case Study in CNS Ligand Design

The true value of a building block is realized in its application. By analogy with its close relative, 6-methoxypyridin-3-amine, the title compound is an excellent candidate for designing ligands targeting the central nervous system (CNS). For instance, N-(6-methoxypyridin-3-yl)quinoline-2-amine derivatives have shown high binding potency and selectivity for α-synuclein aggregates, which are pathological hallmarks of Parkinson's disease.[7]

The 2-Ethyl-6-methoxypyridin-3-amine scaffold can be used to construct similar ligands, where each substituent plays a crucial role in the structure-activity relationship (SAR).

Caption: Logical workflow for using the building block in lead optimization.

Causality in Design:

• Core Scaffold: The pyridine ring acts as a rigid, planar scaffold that orients the other substituents in defined vectors.

• Synthesis Vector: The 3-amino group is used, via Buchwald-Hartwig amination, to attach a larger heteroaromatic system (like a quinoline), which is known to interact with protein surfaces.[7]

• Hydrophobic Interactions: The 2-ethyl group can occupy a specific hydrophobic pocket in the target protein (e.g., α-synuclein fibril), increasing van der Waals interactions and boosting binding affinity (Kd).

• Hydrogen Bonding: The 6-methoxy group and the pyridine nitrogen can act as hydrogen bond acceptors, forming specific, directional interactions with amino acid residues (like lysine or serine) in the target's binding site, thereby enhancing selectivity.

By systematically applying this building block, medicinal chemists can rapidly generate analogues to build a robust SAR and optimize compounds for potency, selectivity, and pharmacokinetic properties, streamlining the path from a fragment hit to a clinical candidate.[10][11]

Conclusion

2-Ethyl-6-methoxypyridin-3-amine is more than just a chemical intermediate; it is a strategically designed building block that offers a confluence of desirable features for modern drug discovery. Its well-defined substitution pattern provides multiple avenues for synthetic elaboration, while each functional group serves a distinct purpose in modulating physicochemical properties and facilitating molecular recognition. The robust and predictable reactivity of its primary amino group in key transformations like Buchwald-Hartwig amination and Schiff base formation allows for its efficient incorporation into complex molecular scaffolds. As researchers continue to tackle challenging biological targets, the thoughtful application of such versatile, privileged building blocks will remain a cornerstone of successful therapeutic design.

References

• PubChem. 2-ethyl-6-methoxypyridin-3-amine (C8H12N2O). National Center for Biotechnology Information. [Link]

• Royal Society of Chemistry. Synthesis General Procedures Method A. RSC Publishing. [Link]

• ResearchGate. Ethyl 6-amino-2-methoxypyridine-3-carboxylate, interplay of molecular and supramolecular structure. [Link]

• Molbase. Synthesis of 2-ethyl-2-[6-(m-methoxyphenyl)-3-oxohexyl]-1,3-cyclopentanedione. [Link]

• PubChem. 6-ethyl-2-methoxypyridin-3-amine (C8H12N2O). National Center for Biotechnology Information. [Link]

• National Academic Digital Library of Ethiopia. Drug Discovery with Privileged Building Blocks; Tactics in Medicinal Chemistry. [Link]

• Semantic Scholar. N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine and Its Co(II) and Cu(II) Complexes as Antimicrobial Agents. [Link]

• ResearchGate. Synthesis, Toxicological Evaluation, and Antihypoxic Effect of 2-Ethyl-6-Methylpyridinol-3-yl Thioctate. [Link]

• MDPI. Discovery of N-(6-Methoxypyridin-3-yl)quinoline-2-amine Derivatives for Imaging Aggregated α-Synuclein in Parkinson's Disease with Positron Emission Tomography. [Link]

• ChemRxiv. Modular Synthetic Platform for Elaboration of Fragments in Three Dimensions for Fragment-Based Drug Discovery. [Link]

• PMC. Leveraging fragment-based drug discovery to advance 3D scaffolds into potent ligands: application to the histamine H1 receptor. National Institutes of Health. [Link]

• PubMed. Ethyl 6-amino-2-methoxypyridine-3-carboxylate, interplay of molecular and supramolecular structure. [Link]

• EurekAlert!. Chemists synthesize an improved building block for medicines. AAAS. [Link]

• PMC. N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine and Its Co(II) and Cu(II) Complexes as Antimicrobial Agents. National Institutes of Health. [Link]

• MDPI. 2-Phenethylamines in Medicinal Chemistry: A Review. [Link]

• TSI Journals. Organic CHEMISTRY. [Link]

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Protocols & Analytical Methods

Application Note: Modular Synthesis & Utilization of 2-Ethyl-6-methoxypyridin-3-amine

This Application Note is structured as a high-level technical guide for process chemists and medicinal chemists. It addresses the synthesis and utilization of 2-Ethyl-6-methoxypyridin-3-amine , a critical pharmacophore often utilized in the development of JAK, TYK2, and PI3K inhibitors.

Abstract & Pharmacological Significance

The substituted aminopyridine motif is a "privileged structure" in modern drug discovery. Specifically, 2-Ethyl-6-methoxypyridin-3-amine serves as a vital "aniline" fragment in the synthesis of ATP-competitive kinase inhibitors.

The 2-ethyl group provides critical steric bulk to fill hydrophobic pockets (e.g., the gatekeeper region in certain kinases), while the 6-methoxy group acts as an electronic tuner and hydrogen bond acceptor. The 3-amino group is the primary handle for coupling to heteroaryl scaffolds (e.g., imidazopyridazines, triazoles).

This guide outlines a robust, scalable 3-step synthetic route designed to avoid common regioselectivity pitfalls, along with protocols for its downstream coupling.

Synthetic Strategy: The "2,6-Dichloro" Route

Direct nitration of 2-ethyl-6-methoxypyridine often yields inseparable mixtures of regioisomers. To ensure Process Mass Intensity (PMI) efficiency and high regiocontrol, we utilize a displacement-coupling-reduction sequence starting from commercially available 2,6-dichloro-3-nitropyridine .

Reaction Pathway Visualization

The following flow diagram illustrates the critical path and decision points for the synthesis.

Caption: Figure 1. Modular synthesis pathway prioritizing regiocontrol via SNAr followed by Pd-catalyzed alkylation.

Detailed Experimental Protocols

Step 1: Regioselective Methoxylation (SNAr)

Objective: Selectively displace the C6-chlorine while retaining the C2-chlorine for subsequent coupling. Mechanism: The C6 position is more electrophilic due to the para-relationship with the nitro group (relative to the pyridine nitrogen), but temperature control is critical to prevent bis-substitution.

• Reagents: 2,6-Dichloro-3-nitropyridine (1.0 eq), NaOMe (0.98 eq - limiting reagent), THF (anhydrous).

• Protocol:

  • Dissolve 2,6-dichloro-3-nitropyridine in anhydrous THF (10 vol) and cool to -78°C .

  • Add NaOMe (0.5 M in MeOH) dropwise over 1 hour. Crucial: Do not exceed 0°C.

  • Stir at 0°C for 2 hours. Monitor by HPLC.

  • Quench: Pour into saturated NH4Cl (aq). Extract with EtOAc.[1]

  • Purification: Recrystallize from heptane/EtOAc.

• Key Outcome: Yields 2-Chloro-6-methoxy-3-nitropyridine .

• QC Check: 1H NMR should show a singlet (~4.0 ppm) for OMe and two aromatic doublets.

Step 2: Suzuki-Miyaura Cross-Coupling (Introduction of Ethyl)

Objective: Install the ethyl group at C2. Challenge: Beta-hydride elimination is a risk with ethylboronic acid. Solution: Use Potassium Ethyltrifluoroborate for higher stability and slow release of the active boron species [1].

• Reagents:

  • Substrate: 2-Chloro-6-methoxy-3-nitropyridine (1.0 eq)

  • Boron Source: Potassium ethyltrifluoroborate (1.5 eq)

  • Catalyst: Pd(dppf)Cl2·DCM (0.05 eq)

  • Base: Cs2CO3 (3.0 eq)

  • Solvent: Toluene/Water (10:1)

• Protocol:

  • Charge reaction vessel with substrate, borate, base, and catalyst.

  • Degas with N2 for 15 minutes (sparging).

  • Add degassed solvent.

  • Heat to 90°C for 16 hours in a sealed tube/pressure vessel.

  • Workup: Filter through Celite. Wash with EtOAc.[1]

• Key Outcome: Yields 2-Ethyl-6-methoxy-3-nitropyridine .

Step 3: Nitro Reduction

Objective: Convert the nitro group to the primary amine without reducing the pyridine ring or demethylating. Choice: Iron/Ammonium Chloride is preferred over catalytic hydrogenation (H2/Pd) to avoid potential dechlorination (if any trace starting material remains) or over-reduction.

• Reagents: Fe powder (5.0 eq), NH4Cl (5.0 eq), EtOH/Water (4:1).

• Protocol:

  • Suspend substrate in EtOH/Water.

  • Add Fe powder and NH4Cl.

  • Heat to reflux (80°C) for 2 hours.

  • Workup: Filter hot through Celite (remove iron oxides). Concentrate filtrate.[1]

  • Isolation: Basify with NaHCO3, extract with DCM.

• Key Outcome: 2-Ethyl-6-methoxypyridin-3-amine (Target).[2]

Quantitative Data Summary

Parameter	Step 1 (SNAr)	Step 2 (Suzuki)	Step 3 (Reduction)
Yield (Typical)	85-92%	70-80%	90-95%
Purity (HPLC)	>98%	>95%	>98%
Critical Impurity	Bis-methoxy adduct	Protodeboronation (des-ethyl)	Azo-dimers (if under-reduced)
Appearance	Yellow Solid	Pale Yellow Oil/Solid	Off-white/Brown Solid

Downstream Utilization: Amide Coupling

Once synthesized, the amine is typically coupled to a carboxylic acid (e.g., an imidazopyridazine core for TYK2 inhibitors). Due to the reduced nucleophilicity of the aminopyridine (caused by the ortho-ethyl steric bulk), standard EDC couplings often fail.

Protocol: High-Efficiency HATU Coupling

• Activation: Dissolve the Carboxylic Acid Partner (1.0 eq) in DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 10 mins.

• Addition: Add 2-Ethyl-6-methoxypyridin-3-amine (1.1 eq).

• Conditions: Heat to 50°C for 4-12 hours.

  • Note: If conversion is low, switch to T3P (Propylphosphonic anhydride) in EtOAc/Pyridine, which is superior for sterically hindered anilines [2].

Quality Control & Characterization

To validate the identity of the final intermediate, look for these specific NMR signatures.

• 1H NMR (400 MHz, DMSO-d6):

  • δ 6.5 - 7.5 ppm: Two doublets (Pyridine H4, H5).

  • δ 4.5 - 5.0 ppm: Broad singlet (NH2, exchangeable with D2O).

  • δ 3.8 ppm: Singlet (3H, -OCH3).

  • δ 2.6 ppm: Quartet (2H, -CH2-CH3). Diagnostic for C2-ethyl.

  • δ 1.1 ppm: Triplet (3H, -CH2-CH3).

QC Decision Tree

Caption: Figure 2. Quality control logic flow for validating the intermediate before downstream use.

References

• Molander, G. A., & Biolatto, B. (2003).[3] Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions of Potassium Alkyltrifluoroborates. The Journal of Organic Chemistry, 68(11), 4302–4314.

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140–177.

• BenchChem. (2025).[1] Synthesis of 2-Amino-6-methoxy-3-nitropyridine: An In-depth Technical Guide. BenchChem Application Notes.

• Miyaura, N., & Suzuki, A. (1995).[3] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

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using 2-Ethyl-6-methoxypyridin-3-amine in medicinal chemistry scaffolds

Application Note: Strategic Utilization of 2-Ethyl-6-methoxypyridin-3-amine in Medicinal Chemistry Scaffolds

Part 1: Introduction & Scaffold Analysis

In the optimization of small-molecule drugs, the replacement of phenyl rings with heteroaromatic bioisosteres is a fundamental strategy to improve solubility, metabolic stability, and target affinity. 2-Ethyl-6-methoxypyridin-3-amine represents a highly specialized "aniline bioisostere" scaffold.[1] Unlike generic aminopyridines, this trisubstituted core offers a unique combination of steric bulk (2-ethyl), electronic modulation (6-methoxy), and hydrogen-bond capability (pyridine nitrogen).[1]

This guide details the strategic application of this building block, focusing on its use in kinase inhibitors, GPCR ligands, and protein-protein interaction inhibitors.

Why This Scaffold? (Expertise & Causality)

• Conformational Control (The 2-Ethyl Effect):

  • The ethyl group at position 2 is ortho to the nucleophilic amine at position 3. Upon amide or urea formation, this steric bulk forces the pendant group out of planarity with the pyridine ring.

  • Medicinal Utility:[2][3][4][5] This induced torsion (typically 30–60°) can lock the molecule into a bioactive conformation, reducing the entropic penalty of binding. It also fills hydrophobic pockets (e.g., the "gatekeeper" region in kinases) more effectively than a methyl group.

• Electronic Tuning (The 6-Methoxy Effect):

  • The methoxy group at position 6 is para to the amine (relative to the pyridine nitrogen) but electronically acts as a strong electron-donating group (EDG).[1]

  • Medicinal Utility:[2][3][4][5] This increases the electron density of the pyridine ring, making the ring nitrogen slightly more basic (pKa modulation) and the 3-amine more nucleophilic during synthesis. Crucially, the 6-methoxy group blocks a common metabolic soft spot (oxidation at the

    -position to the nitrogen), extending half-life ( ).[1]

• Solubility & Lipophilicity:

  • The pyridine nitrogen lowers LogP compared to a phenyl analog, improving aqueous solubility.

  • The ethyl and methoxy groups provide a balanced lipophilic surface area, ensuring membrane permeability without compromising solubility.

Part 2: Physicochemical Profile

Table 1: Predicted and Empirical Properties of 2-Ethyl-6-methoxypyridin-3-amine

Property	Value (Approx.)	Significance in Drug Design
Molecular Weight	152.19 g/mol	Fragment-like; high Ligand Efficiency (LE) potential.[1]
ClogP	~1.3	Ideal for oral bioavailability (Rule of 5 compliant).
pKa (Pyridine N)	~3.5 - 4.5	Less basic than unsubstituted pyridine due to inductive effects, but protonatable in acidic lysosomes.[1]
H-Bond Donors	2 (NH₂)	Key interaction point (e.g., with Glu/Asp residues).[1]
H-Bond Acceptors	3 (N, O, N)	Pyridine N and Methoxy O act as acceptors.[1]
Rotatable Bonds	2	Ethyl group and Methoxy group allow induced fit.

Part 3: Experimental Protocols

Protocol A: Amide Coupling (The "Hinge Binder" Synthesis)

Context: This reaction couples the amine to a carboxylic acid (e.g., a heterocycle core) to create a kinase inhibitor where the pyridine ring binds to the hinge region.

Reagents:

• Amine: 2-Ethyl-6-methoxypyridin-3-amine (1.0 equiv)[1][6][7][8]

• Carboxylic Acid: Scaffold-COOH (1.0 equiv)

• Coupling Agent: HATU (1.2 equiv)

• Base: DIPEA (3.0 equiv)

• Solvent: DMF (Anhydrous)

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask under

  atmosphere, dissolve the Carboxylic Acid (1.0 mmol) in anhydrous DMF (5 mL/mmol).

• Activation: Add DIPEA (3.0 mmol) followed by HATU (1.2 mmol). Stir at Room Temperature (RT) for 15 minutes. Note: The solution should turn slightly yellow, indicating active ester formation.

• Addition: Add 2-Ethyl-6-methoxypyridin-3-amine (1.0 mmol) in one portion.

• Reaction: Stir at RT for 4–16 hours. Monitor by LC-MS.[1] The steric bulk of the 2-ethyl group may slow kinetics; if conversion is <50% after 6h, heat to 50°C.

• Workup: Dilute with EtOAc (30 mL), wash with sat.

  (2x), water (2x), and brine (1x).

• Purification: Dry over

  , concentrate, and purify via Flash Column Chromatography (Hexane/EtOAc gradient).

Self-Validating Check:

• Success Indicator: Appearance of the amide proton signal (~8.5–10 ppm) in

  H NMR.

• Failure Mode: If the amine remains unreacted, the 2-ethyl steric hindrance is likely too high for HATU. Switch to acid chloride generation (

  ) or use (Propylphosphonic anhydride) as the coupling agent.

Protocol B: Buchwald-Hartwig Amination

Context: Used to attach the pyridine amine to an aryl halide (e.g., a chloropyrimidine) to form a biaryl amine.

Reagents:

• Amine: 2-Ethyl-6-methoxypyridin-3-amine (1.2 equiv)[1][6]

• Aryl Halide: Ar-Cl or Ar-Br (1.0 equiv)[1]

• Catalyst:

  (5 mol%)

• Ligand: Xantphos (10 mol%)

• Base:

  (2.0 equiv)[9][10]

• Solvent: 1,4-Dioxane (degassed)[1][9]

Step-by-Step Methodology:

• Degassing: Sparge 1,4-Dioxane with argon for 30 minutes.

• Assembly: In a sealed tube, combine Aryl Halide, Amine,

  , , and Xantphos.[9][10]

• Solvation: Add degassed Dioxane (10 mL/mmol). Seal the tube under argon.

• Heating: Heat to 100°C for 12 hours.

• Workup: Filter through a Celite pad, wash with EtOAc, and concentrate.[9]

• Purification: Silica gel chromatography.

Part 4: Visualization of Signaling & SAR Logic

The following diagram illustrates the Structure-Activity Relationship (SAR) logic when incorporating this scaffold into a drug molecule.

Caption: SAR decision tree illustrating the functional role of each substituent on the 2-Ethyl-6-methoxypyridin-3-amine scaffold.[1]

Part 5: Safety & Handling

Hazard Class: Aminopyridines are generally neurotoxic and potassium channel blockers.

• Acute Toxicity: Toxic if swallowed or in contact with skin.[2][11]

• PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat. Handle strictly within a fume hood.

• Storage: Store under inert atmosphere (

  ) at 2–8°C. The amine is prone to oxidation (darkening) upon air exposure.

References

• BenchChem. Synthesis of 6-Chloro-5-methoxypyridin-2-amine: An Application Note and Detailed Protocol. (General Aminopyridine Chemistry). Retrieved from .

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 118797969: 2-ethyl-6-methoxypyridin-3-amine.[1] PubChem.[7][8][11] Retrieved from [Link]

• Zhang, H., et al. (2025). Discovery of N-(6-Methoxypyridin-3-yl)quinoline-2-amine Derivatives for Imaging Aggregated α-Synuclein.[1] (Demonstrates Buchwald coupling with methoxy-aminopyridines). Molecules. Retrieved from [Link]

• El-Sayed, M., et al. (2026). Probing Combined Experimental and Computational Profiling to Identify N-(benzo[d]thiazol-2-yl) Carboxamide Derivatives. (Specific application of ethylene-2-methoxypyridine moieties).[1][12] MDPI. Retrieved from [Link][1]

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• 8. PubChemLite - 2-ethyl-6-methoxypyridin-3-amine (C8H12N2O) [pubchemlite.lcsb.uni.lu]
• 9. Discovery of N-(6-Methoxypyridin-3-yl)quinoline-2-amine Derivatives for Imaging Aggregated α-Synuclein in Parkinson’s Disease with Positron Emission Tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discovery of N-(6-Methoxypyridin-3-yl)quinoline-2-amine Derivatives for Imaging Aggregated α-Synuclein in Parkinson’s Disease with Positron Emission Tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 3-Amino-2-methoxypyridine | C6H8N2O | CID 2737488 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Probing Combined Experimental and Computational Profiling to Identify N-(benzo[d]thiazol-2-yl) Carboxamide Derivatives: A Path to Potent α-Amylase and α-Glucosidase Inhibitors for Treating Diabetes Mellitus | MDPI [mdpi.com]

Application Note: Strategic Functionalization of the 2-Ethyl-6-methoxypyridin-3-amine Scaffold

Here is a detailed guide on the functionalization of the pyridine ring in 2-Ethyl-6-methoxypyridin-3-amine.

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for the chemical modification of the 2-Ethyl-6-methoxypyridin-3-amine ring, a scaffold of significant interest in medicinal chemistry and materials science. We delve into the electronic characteristics of this substituted pyridine to predict its reactivity and regioselectivity. Detailed, field-proven protocols are provided for key transformations including electrophilic aromatic substitution (halogenation, nitration, and formylation) and subsequent metal-catalyzed cross-coupling reactions (Suzuki-Miyaura and Buchwald-Hartwig). The strategic rationale behind experimental choices, self-validating protocol design, and visual aids are integrated to empower researchers in their synthetic endeavors.

Introduction: The Strategic Value of 2-Ethyl-6-methoxypyridin-3-amine

Substituted aminopyridines are privileged scaffolds in drug discovery, serving as crucial building blocks for a wide array of bioactive heterocyclic compounds.[1] The title compound, 2-Ethyl-6-methoxypyridin-3-amine, combines several key features that make it a versatile starting material. The pyridine core is a common motif in pharmaceuticals, often contributing to aqueous solubility and providing a key vector for hydrogen bonding interactions. The amine substituent at the 3-position is a critical handle for further derivatization and is a strong activating group for electrophilic substitution. The methoxy and ethyl groups at the 2- and 6-positions further modulate the electronic properties and steric environment of the ring, offering fine control over its reactivity. Understanding how to selectively functionalize the C4 and C5 positions of this ring is paramount for generating novel molecular diversity in drug development programs.

Understanding the Reactivity and Regioselectivity

The functionalization of the pyridine ring is governed by the interplay of its substituents. The pyridine nitrogen is electron-withdrawing, which generally deactivates the ring towards electrophilic attack compared to benzene.[2] However, the substituents on 2-Ethyl-6-methoxypyridin-3-amine overwhelmingly dictate the outcome of electrophilic aromatic substitution (SEAr).

• -NH₂ (Amino) at C3: A powerful activating group and ortho, para-director.

• -OCH₃ (Methoxy) at C6: A strong activating group and ortho, para-director.

• -C₂H₅ (Ethyl) at C2: A weak activating group and ortho, para-director.

The cumulative effect of these electron-donating groups strongly activates the ring, particularly at the C4 and C5 positions. The C5 position is anticipated to be the most nucleophilic site for electrophilic attack due to the synergistic ortho activation from the C3-amino group and para activation from the C6-methoxy group.

Caption: Substituent effects on electrophilic substitution.

Part I: Electrophilic Aromatic Substitution (SEAr)

The activated nature of the ring allows for direct functionalization at the C5 position under relatively mild conditions.

C5-Halogenation: Installing a Cross-Coupling Handle

Introducing a halogen at the C5 position is a key strategic move, as it transforms the molecule into a substrate for a wide range of metal-catalyzed cross-coupling reactions.[3] N-Bromosuccinimide (NBS) and N-Chlorosuccinimide (NCS) are effective and mild halogenating agents for this purpose.

Protocol 1: C5-Bromination

• Reagent Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, dissolve 2-Ethyl-6-methoxypyridin-3-amine (1.0 eq) in anhydrous acetonitrile (ACN) or dichloromethane (DCM) (approx. 0.2 M concentration).

• Cooling: Cool the solution to 0 °C using an ice-water bath. This is crucial to control the reaction's exothermicity and minimize side-product formation.

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.05 eq) portion-wise over 15 minutes. The slight excess of NBS ensures complete consumption of the starting material.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and warm to room temperature over 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to consume any unreacted bromine. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo. The crude product, 5-bromo-2-Ethyl-6-methoxypyridin-3-amine, can be purified by flash column chromatography on silica gel.

C5-Nitration

Nitration introduces a versatile nitro group that can be reduced to an amine or used as an electron-withdrawing group. Care must be taken due to the presence of the activating amino group, which can be susceptible to oxidation.

Protocol 2: C5-Nitration

• Acid Mixture Preparation: In a flask cooled to 0 °C, cautiously add concentrated nitric acid (HNO₃) (1.1 eq) dropwise to concentrated sulfuric acid (H₂SO₄) (2.0 eq). This mixture generates the nitronium ion (NO₂⁺) electrophile.

• Substrate Addition: Dissolve 2-Ethyl-6-methoxypyridin-3-amine (1.0 eq) in a separate portion of cold (0 °C) concentrated H₂SO₄. Add this solution dropwise to the nitrating mixture, maintaining the internal temperature below 5 °C. The use of H₂SO₄ as the solvent ensures the amine is protonated, protecting it from oxidation and directing nitration to the ring.

• Reaction: Stir the reaction at 0-5 °C for 1-2 hours. Monitor by TLC (using a neutralized aliquot).

• Work-up: Carefully pour the reaction mixture onto crushed ice. Basify the solution to pH ~8-9 by the slow addition of a cold, concentrated sodium hydroxide (NaOH) solution. This will precipitate the product.

• Purification: Filter the solid product, wash thoroughly with cold water, and dry under vacuum. Recrystallization or column chromatography may be necessary for further purification.

C5-Formylation via Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is an effective method for introducing a formyl (-CHO) group onto electron-rich aromatic rings.[4] The formyl group is a valuable synthetic handle for subsequent transformations like reductive amination or Wittig reactions.

Protocol 3: C5-Formylation

• Vilsmeier Reagent Formation: In a flame-dried, three-neck flask under nitrogen, cool anhydrous N,N-dimethylformamide (DMF) (5.0 eq) to 0 °C. Add phosphorus oxychloride (POCl₃) (1.5 eq) dropwise. Stir the mixture for 30 minutes at 0 °C to form the Vilsmeier reagent, [ClCH=N(CH₃)₂]⁺Cl⁻.

• Substrate Addition: Dissolve 2-Ethyl-6-methoxypyridin-3-amine (1.0 eq) in anhydrous DMF and add it dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• Reaction: After the addition is complete, heat the reaction mixture to 60-70 °C and stir for 4-6 hours. Monitor by TLC.

• Work-up: Cool the reaction to room temperature and pour it onto crushed ice. Neutralize the mixture by adding an aqueous solution of sodium acetate or sodium carbonate until effervescence ceases and the pH is ~7-8.

• Purification: Extract the aqueous mixture with ethyl acetate or DCM (3x). Combine the organic layers, wash with water and brine, dry over Na₂SO₄, and concentrate. Purify the resulting 3-amino-2-ethyl-6-methoxypyridine-5-carbaldehyde by column chromatography.

Part II: Metal-Catalyzed Cross-Coupling

With a halogen installed at the C5-position (e.g., 5-bromo-2-Ethyl-6-methoxypyridin-3-amine), a vast toolbox of palladium-catalyzed cross-coupling reactions becomes accessible for C-C and C-N bond formation.[1][5][6]

Caption: General workflow for pyridine functionalization.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a robust method for forming C(sp²)-C(sp²) bonds, enabling the introduction of various aryl and heteroaryl moieties.[7][8]

Protocol 4: C5-Arylation

• Reaction Setup: To a Schlenk flask, add 5-bromo-2-Ethyl-6-methoxypyridin-3-amine (1.0 eq), the desired arylboronic acid or ester (1.2-1.5 eq), a palladium catalyst such as Pd(PPh₃)₄ (2-5 mol%) or Pd(dppf)Cl₂ (2-5 mol%), and a base, typically potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2.0-3.0 eq).

• Solvent and Degassing: Add a solvent mixture, commonly 1,4-dioxane/water or toluene/water (e.g., 4:1 v/v). Degas the mixture thoroughly by bubbling argon or nitrogen through the solution for 15-20 minutes. This step is critical to remove oxygen, which can deactivate the palladium catalyst.

• Reaction: Heat the reaction mixture to 80-100 °C under a nitrogen atmosphere for 6-18 hours, or until TLC indicates completion.

• Work-up: Cool the reaction to room temperature and dilute with ethyl acetate. Filter through a pad of Celite to remove palladium residues. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify by flash column chromatography to yield the C5-arylated product.

Parameter	Typical Conditions for Suzuki Coupling
Palladium Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd₂(dba)₃ with a phosphine ligand
Base	K₂CO₃, Cs₂CO₃, K₃PO₄
Solvent	Dioxane/H₂O, Toluene/H₂O, DMF
Temperature	80 - 110 °C

Buchwald-Hartwig Amination: C-N Bond Formation

This reaction is a powerful tool for constructing C-N bonds, allowing for the synthesis of diarylamines or alkylarylamines from aryl halides.[9][10][11]

Protocol 5: C5-Amination

• Reaction Setup: In a glovebox or under an inert atmosphere, combine 5-bromo-2-Ethyl-6-methoxypyridin-3-amine (1.0 eq), the desired primary or secondary amine (1.2 eq), a palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), a suitable phosphine ligand (e.g., Xantphos or BINAP, 4 mol%), and a strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) (1.4 eq).

• Solvent: Add an anhydrous aprotic solvent, such as toluene or 1,4-dioxane.

• Reaction: Seal the reaction vessel and heat to 90-110 °C for 12-24 hours. The choice of ligand is critical and often needs to be optimized for the specific amine coupling partner.[9]

• Work-up: After cooling, quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the product via column chromatography.

Caption: Simplified catalytic cycle for Buchwald-Hartwig amination.

Conclusion

The 2-Ethyl-6-methoxypyridin-3-amine scaffold is a highly adaptable platform for the synthesis of diverse chemical entities. A strategic approach, beginning with the regioselective electrophilic functionalization of the C5 position, opens the door to a wide array of powerful metal-catalyzed cross-coupling reactions. The protocols detailed herein provide a robust and validated foundation for researchers to explore the chemical space around this valuable core structure, facilitating the development of novel candidates in drug discovery and materials science.

References

• Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. (2025). RSC Advances.
• Regioselective Suzuki–Miyarua Cross-Coupling for Substituted 2,4-Dibromopyridines Catalyzed by C3-Symmetric Tripalladium Clusters. (2025). The Journal of Organic Chemistry.
• Metal‐Catalyzed Cross‐Coupling Reactions of Aminopyridines. (n.d.). Chemistry of Heterocyclic Compounds.
• Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. (2025).
• Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. (n.d.). RSC Publishing.
• Metal-Catalyzed Cross-Coupling Reactions in the Decoration of Pyridines. (n.d.). Science of Synthesis.
• Palladium‐Catalyzed Buchwald–Hartwig Coupling of Deactivated Aminothiophenes with Substituted Halopyridines. (2025).
• Arylated Pyridines: Suzuki Reactions of O-Substituted 2,6-Dihalogenated-3-hydroxypyridines. (2025).
• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. (n.d.). Canadian Science Publishing.
• Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. (n.d.). Chemical Science (RSC Publishing).
• Buchwald–Hartwig amin
• A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. (2025).
• Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium C
• Electrophilic arom
• Synthesis of 3-formyl-6-azaindoles via Vilsmeier-Haack formylation of 3-amino-4-methyl pyridines. (n.d.). ChemRxiv.

Sources

• 1. Metal‐Catalyzed Cross‐Coupling Reactions of Aminopyridines [ouci.dntb.gov.ua]
• 2. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Transition metal-catalyzed cross-coupling reactions of N -aryl-2-aminopyridines - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08384A [pubs.rsc.org]
• 6. Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis of Biologically Active Pyridines from 2-Ethyl-6-methoxypyridin-3-amine

Executive Summary

This technical guide details the synthetic utility of 2-Ethyl-6-methoxypyridin-3-amine (CAS 104771-33-7) as a high-value scaffold in medicinal chemistry. Unlike simple aminopyridines, this building block offers a unique steric and electronic profile: the 2-ethyl group provides hydrophobic bulk and metabolic protection at the typically labile C2 position, while the 6-methoxy group acts as a hydrogen bond acceptor and electronic donor.

This note focuses on transforming this precursor into three classes of biologically active molecules:

• N,N'-Diarylureas: Targeting receptor tyrosine kinases (RTKs) and soluble epoxide hydrolase (sEH).

• Nicotinamide Analogs (Amides): Potent inhibitors in the PI3K/mTOR pathway.

• 6-Pyridones: Generated via O-demethylation, serving as tautomeric pharmacophores for kinase hinge binding.

Structural Analysis & Reactivity Profile

The starting material, 2-Ethyl-6-methoxypyridin-3-amine, presents a specific reactivity landscape that dictates synthetic strategy.

• Electronic Effect: The methoxy group at C6 is electron-donating (+M effect), increasing the nucleophilicity of the C3-amine compared to unsubstituted pyridines. This facilitates rapid coupling reactions.

• Steric Effect: The C2-ethyl group creates an "ortho-effect," restricting the rotation of N-substituents. In drug design, this is critical for locking conformations (atropisomerism) to minimize entropy loss upon binding to a protein pocket.

• Metabolic Stability: The C2 position in pyridines is prone to oxidative metabolism (N-oxide formation or hydroxylation). The ethyl substituent effectively blocks this site.

Reactivity Flowchart

Figure 1: Synthetic divergence from the core amine scaffold.[1] The 2-ethyl group remains intact, providing structural rigidity.

Protocol A: Synthesis of N,N'-Diarylureas (Kinase Inhibitor Scaffold)

Urea linkages are privileged structures in kinase inhibitors (e.g., Sorafenib). The 2-ethyl-6-methoxy-3-pyridyl moiety serves as the "head group" that binds to the hydrophobic back-pocket of the enzyme.

Mechanism

The nucleophilic nitrogen of the 3-amine attacks the electrophilic carbon of an aryl isocyanate. The electron-rich nature of the pyridine ring (due to the 6-OMe) enhances this rate compared to electron-deficient anilines.

Experimental Procedure

Reagents:

• Starting Material: 2-Ethyl-6-methoxypyridin-3-amine (1.0 eq)

• Reagent: 4-Fluoro-3-(trifluoromethyl)phenyl isocyanate (1.1 eq)

• Solvent: Anhydrous Dichloromethane (DCM) or THF

• Base: Pyridine (0.5 eq, optional, catalytic)

Step-by-Step:

• Dissolution: Dissolve 152 mg (1.0 mmol) of 2-Ethyl-6-methoxypyridin-3-amine in 5 mL of anhydrous DCM under an argon atmosphere.

• Addition: Cool the solution to 0°C. Add 4-Fluoro-3-(trifluoromethyl)phenyl isocyanate (1.1 mmol) dropwise over 5 minutes.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours. Monitoring by TLC (50% EtOAc/Hexane) should show consumption of the amine.

• Work-up: The product often precipitates as a white/off-white solid. Filter the precipitate and wash with cold DCM (2 x 2 mL).

• Purification: If no precipitate forms, evaporate the solvent and purify via flash column chromatography (SiO2, Gradient: 0-40% EtOAc in Hexanes).

Expected Yield: 85-92% Data Validation:

• 1H NMR (DMSO-d6): Look for two singlet urea protons (δ 8.5–9.5 ppm). The ethyl group will appear as a triplet (δ ~1.2) and quartet (δ ~2.6).

Protocol B: Synthesis of Amide Derivatives (PI3K/mTOR Pathway)

Amide derivatives of this scaffold resemble the structure of Omipalisib and other PI3K inhibitors where the pyridine nitrogen acts as a hydrogen bond acceptor in the hinge region.

Biological Context: PI3K Signaling

The PI3K/mTOR pathway is upregulated in many cancers. Inhibitors require a flat, heteroaromatic system to slot into the ATP-binding site.

Figure 2: Intervention points for 2-ethyl-6-methoxypyridin-3-amine derivatives in the PI3K/mTOR pathway.[2]

Experimental Procedure (HATU Coupling)

Reagents:

• Amine: 2-Ethyl-6-methoxypyridin-3-amine (1.0 eq)

• Acid: Quinoline-3-carboxylic acid (1.0 eq)

• Coupling Agent: HATU (1.2 eq)

• Base: DIPEA (3.0 eq)

• Solvent: DMF (anhydrous)

Step-by-Step:

• Activation: In a dried vial, dissolve the carboxylic acid (1.0 mmol) in DMF (3 mL). Add DIPEA (3.0 mmol) and HATU (1.2 mmol). Stir for 10 minutes at RT to form the active ester.

• Coupling: Add 2-Ethyl-6-methoxypyridin-3-amine (1.0 mmol) to the reaction mixture.

• Heating: Stir at 50°C for 12 hours. The elevated temperature is required due to the steric hindrance of the 2-ethyl group flanking the amine.

• Work-up: Dilute with EtOAc (30 mL), wash with water (3 x 10 mL), saturated NaHCO3, and brine. Dry over Na2SO4.

• Purification: Flash chromatography (DCM/MeOH 95:5).

Protocol C: O-Demethylation to Pyridones

For applications requiring a hydrogen bond donor/acceptor pair (common in p38 MAPK inhibitors), converting the 2-methoxypyridine to a 2-pyridone is essential.

Reaction: R-OMe + TMSI -> R-OH (Tautomerizes to Pyridone) + MeI

Procedure:

• Dissolve the substrate (e.g., the amide product from Protocol B) in anhydrous Acetonitrile.

• Add Sodium Iodide (NaI, 2.0 eq) and Chlorotrimethylsilane (TMSCl, 2.0 eq) to generate TMSI in situ.

• Reflux for 2–4 hours under Nitrogen.

• Quench with MeOH. The product will exist predominantly as the 2-ethyl-5-amido-pyridin-2-one tautomer.

Data Summary & Comparison

Parameter	2-Ethyl-6-methoxy-3-amine	6-Methoxy-3-amine (Unsubstituted)	Impact of 2-Ethyl Group
MW	152.19 g/mol	124.14 g/mol	+28 mass units (Lipophilicity increase)
ClogP	~2.1	~1.3	Improved membrane permeability
Sterics	High (Ortho-substituent)	Low	Restricted rotation (Atropisomer control)
Metabolic Site	C2 Blocked	C2 Labile	Increased metabolic half-life
Nucleophilicity	Moderate	High	Slightly reduced coupling rate (requires heating)

References

• PI3K/mTOR Inhibitor Design: Design, Synthesis, and Biological Evaluation of Sulfonamide Methoxypyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. Source:

• Alpha-Synuclein Imaging (Methoxypyridine Scaffolds): Discovery of N-(6-Methoxypyridin-3-yl)quinoline-2-amine Derivatives for Imaging Aggregated α-Synuclein. Source:

• Imidazo[4,5-b]pyridine Context (Structural Analogues): Design, synthesis, and biological evaluation of imidazo[4,5-b]pyridine mitochondrial uncouplers. Source:

• General Pyridine Reactivity: Synthesis and Reactions of Novel Imidazo[4,5-b]pyridine Building Blocks. Source:

• Chemical Properties & Safety Data: 2-ethyl-6-methoxypyridin-3-amine Compound Summary. Source:

Sources

• 1. The Synthesis, Characterization, Cytotoxic Activity Assessment and Structure-Activity Relationship of 4-Aryl-6-(2,5-dichlorothiophen-3-yl)-2-methoxypyridine-3-carbonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

reaction pathways for 3-amino-pyridine derivatives in drug discovery

Application Note: Strategic Functionalization of 3-Amino-Pyridine Scaffolds in Drug Discovery

Abstract

The 3-amino-pyridine moiety is a "privileged scaffold" in modern medicinal chemistry, serving as a critical bioisostere for aniline in kinase inhibitors (e.g., Vemurafenib, Bosutinib) and GPCR ligands. Its unique electronic profile—combining a hydrogen-bond donor/acceptor motif with a distinct dipole moment—offers solubility advantages over carbocyclic analogs.[1] However, the electron-deficient pyridine ring and the potential for catalyst poisoning by the pyridine nitrogen present specific synthetic challenges. This guide details high-fidelity protocols for N-functionalization, directed C-H activation, and heterocycle fusion, designed to streamline lead optimization.

The Scaffold: Electronic Landscape & Reactivity

To successfully manipulate 3-amino-pyridine, one must understand its competing electronic demands. Unlike aniline, the 3-amino group is connected to an electron-deficient ring, lowering its nucleophilicity. Conversely, the pyridine nitrogen (N1) remains a potent Lewis base, capable of sequestering transition metal catalysts.

Key Reactivity Zones:

• N-Exocyclic (3-NH₂): Moderate nucleophile. Prone to bis-alkylation if not controlled.

• C2 & C6 Positions: Highly electrophilic; susceptible to Nucleophilic Aromatic Substitution (SₙAr) if a leaving group is present.

• C4 Position: Accessible via directed C-H activation.

• N-Endocyclic (N1): Catalyst poison; requires bulky ligands or Lewis acid additives to block during metal-catalyzed cross-couplings.

Figure 1: Reactivity landscape of the 3-amino-pyridine scaffold, highlighting competing electronic behaviors and functionalization vectors.

Protocol A: N-Functionalization via Buchwald-Hartwig Amination[2]

Context: Direct alkylation of 3-aminopyridine often leads to poly-alkylation. Palladium-catalyzed C-N cross-coupling is the gold standard for synthesizing heteroaryl-amines (e.g., kinase hinge binders). Challenge: The pyridine N1 can displace phosphine ligands from Pd, deactivating the catalyst. Solution: Use of bulky, electron-rich biaryl phosphine ligands (e.g., BrettPhos or tBuXPhos ) which prevent N1-coordination and facilitate reductive elimination.

Experimental Workflow

Component	Role	Specific Choice
Catalyst Source	Pd Precursor	Pd₂(dba)₃ or G3-Palladacycles (allows lower loading).
Ligand	Catalyst Stabilization	BrettPhos (specifically optimized for primary amines).
Base	Deprotonation	LHMDS (Lithium Hexamethyldisilazide) or NaOtBu . Weak bases often fail with electron-poor anilines.
Solvent	Medium	1,4-Dioxane or t-Amyl Alcohol (anhydrous).

Step-by-Step Protocol:

• Preparation: In a glovebox or under strictly inert atmosphere (Ar/N₂), charge a microwave vial with:

  • Aryl Halide (1.0 equiv)[2]

  • 3-Amino-pyridine derivative (1.2 equiv)

  • Pd₂(dba)₃ (1-2 mol%)

  • BrettPhos (2-4 mol%)

  • NaOtBu (1.4 equiv)

• Solvation: Add anhydrous 1,4-Dioxane (0.2 M concentration relative to halide).

• Activation: Seal the vial and heat to 100°C for 2–4 hours. (Microwave irradiation at 110°C for 30 mins is a viable alternative for library synthesis).

• Workup: Cool to RT. Dilute with EtOAc, filter through a celite pad to remove Pd black.

• Purification: Concentrate and purify via flash chromatography (DCM/MeOH gradient). Note: Aminopyridines can streak on silica; add 1% Et₃N to the eluent.

Protocol B: Core Diversification via Directed C-H Activation

Context: Traditional functionalization of the pyridine ring requires pre-halogenated starting materials. C-H activation allows for the direct introduction of aryl or alkyl groups at the C2 position, using the 3-amino group as a directing handle. Mechanism: The amino group is converted to a picolinamide (PA) auxiliary, which coordinates Pd to the C2-H bond, facilitating C-H cleavage.

Figure 2: Workflow for C2-selective arylation using a transient or removable directing group.

Step-by-Step Protocol:

• Directing Group Installation: React 3-aminopyridine with picolinoyl chloride (or picolinic acid + coupling agent) to form the amide.

• C-H Arylation:

  • Substrate: N-(pyridin-3-yl)picolinamide (1.0 equiv).

  • Coupling Partner: Aryl Iodide (1.5 equiv).

  • Catalyst: Pd(OAc)₂ (10 mol%).

  • Oxidant/Additive: Ag₂CO₃ (1.0 equiv) – Crucial for regenerating Pd(II).

  • Solvent: t-Amyl Alcohol or DMF.

  • Conditions: 110°C, sealed tube, 12–18 hours.

• Hydrolysis (Deprotection): Treat the crude intermediate with NaOH (2M) in EtOH at 80°C to cleave the picolinamide, revealing the free amine with the new C2-aryl substituent.

Protocol C: Synthesis of Imidazo[4,5-b]pyridines (Cyclization)

Context: The imidazo[4,5-b]pyridine fused system is a core scaffold in Aurora kinase inhibitors. Strategy: A "Diversity-Oriented" approach starting from 2-chloro-3-nitropyridine is superior to using simple diaminopyridine, as it allows independent variation of the N1 and C2 positions.

Reaction Scheme:

• SₙAr: Displacement of 2-Cl with primary amine (R¹-NH₂).

• Reduction: Nitro group reduction to diamine.

• Cyclization: Condensation with aldehyde/orthoester to close the imidazole ring.

Step-by-Step Protocol:

• Step 1 (SₙAr):

  • Dissolve 2-chloro-3-nitropyridine (1.0 equiv) in EtOH.

  • Add amine R¹-NH₂ (1.1 equiv) and DIPEA (1.5 equiv).

  • Stir at RT (or mild heat 50°C) for 2 hours. Product precipitates as a yellow solid (2-amino-3-nitropyridine derivative).

• Step 2 (One-Pot Reduction/Cyclization):

  • Dissolve the intermediate in DMSO or DMF.

  • Add Na₂S₂O₄ (Sodium dithionite, 3.0 equiv) dissolved in water (reductant).[3]

  • Add the aldehyde R²-CHO (1.2 equiv).

  • Heat to 90°C for 3–5 hours. Mechanism: The dithionite reduces the nitro to amine; the aldehyde condenses with the diamine; air oxidation or excess dithionite drives the aromatization.

• Isolation: Pour into ice water. The imidazo[4,5-b]pyridine usually precipitates. Filter and wash with water.[4]

Summary of Key Reaction Conditions

Transformation	Critical Reagent	Catalyst/Additive	Temp	Notes
N-Arylation	BrettPhos	Pd₂(dba)₃ / NaOtBu	100°C	Use for coupling 3-NH₂ to aryl halides.
C2-Arylation	Picolinamide DG	Pd(OAc)₂ / Ag₂CO₃	110°C	Requires installation/removal of DG.
Imidazo-Fusion	Na₂S₂O₄	Aldehyde (R-CHO)	90°C	One-pot reduction/cyclization from nitro-amine.

References

• Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphane Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition.

• Chen, X., Hao, X.-S., Goodhue, C. E., & Yu, J.-Q. (2006). "Cu(II)-Catalyzed Functionalization of C–H Bonds in Pyridine via a Removable Directing Group." Journal of the American Chemical Society.

• Bavetsias, V., et al. (2010). "Optimization of Imidazo[4,5-b]pyridine-Based Inhibitors of Aurora Kinases." Journal of Medicinal Chemistry.

• Deng, X., et al. (2011). "Efficient Synthesis of Imidazo[4,5-b]pyridines via One-Pot Reductive Cyclization." Tetrahedron Letters.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 3. Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

improving yield in 2-Ethyl-6-methoxypyridin-3-amine synthesis reactions

The following technical guide addresses the synthesis and yield optimization of 2-Ethyl-6-methoxypyridin-3-amine (CAS: 1040409-66-6).

This molecule is a critical "hinge-binder" intermediate often used in the development of kinase inhibitors (e.g., PI3K, BTK inhibitors).[1] Its synthesis is deceptively simple but prone to three specific failure modes: regio-isomeric contamination , protodeboronation during alkylation , and oxidative degradation during isolation.

Part 1: The "Golden Route" & Strategic Overview

Do not attempt to synthesize this molecule via direct alkylation of an aminopyridine; the regioselectivity is poor. The industry-standard, high-yield protocol relies on a Nitration

Suzuki Reduction sequence.[1]

The Validated Pathway (Graphviz Visualization)

The following diagram outlines the decision logic for the highest yield potential, highlighting the critical "Yield Killers" at each stage.

Caption: Validated 3-step synthetic pathway with identified critical failure points (Yield Killers).

Part 2: Troubleshooting Guides (Step-by-Step)

Module 1: The Nitration Step (Regioselectivity)

Objective: Synthesize 2-chloro-6-methoxy-3-nitropyridine. Common Issue: Formation of the 5-nitro isomer or hydrolysis of the methoxy group.

Parameter	Recommendation	The "Why" (Causality)
Temperature	< 0°C to 5°C	The methoxy group is a strong activator.[1] Higher temperatures promote nitration at the less sterically hindered C5 position or multiple nitrations.[1]
Reagent Addition	Solid to Liquid	Add the solid pyridine slowly to the pre-cooled acid mixture. Adding acid to the pyridine causes localized heating spikes, leading to tar formation.
Quenching	Pour onto Ice	Exothermic dilution of can hydrolyze the methoxy group to a pyridone (yield loss) if the temperature rises above 20°C during quench.[1]

Protocol Verification:

• Correct Isomer: The 3-nitro isomer (Target) has a

  NMR coupling constant ( ) of ~8.5 Hz (ortho coupling between H4 and H5).[1]

• Wrong Isomer: The 5-nitro isomer (Impurity) appears if the reaction runs too hot.[1]

Module 2: The Suzuki Coupling (The Critical Bottleneck)

Objective: Install the ethyl group at C2.[1] Common Issue: Low conversion due to Protodeboronation (the ethyl boron reagent loses the ethyl group before coupling) or sluggish reaction of the pyridyl chloride.[1]

Troubleshooting Matrix:

Q: My reaction stalls at 40% conversion. Should I add more catalyst? A: No. The issue is likely the stability of your boron source. Ethylboronic acid is prone to decomposition.[1]

• Fix: Switch to Potassium Ethyltrifluoroborate (

  ) . It is air-stable and releases the active ethyl species slowly, preventing decomposition.

• Catalyst: Use

  or .[1] These bidentate ligands prevent -hydride elimination and are robust for heteroaryl chlorides.[1]

Q: I see a "de-chlorinated" byproduct (2-methoxy-3-nitropyridine). A: This is hydrodehalogenation.[1]

• Cause: Using isopropanol or ethanol as a co-solvent with excessive heat.[1]

• Fix: Switch to Toluene/Water (10:1) or Dioxane/Water .[1] Use

  as the base instead of Carbonates to maintain a buffering effect.[1]

Module 3: Reduction & Isolation (The Stability Trap)

Objective: Reduce Nitro to Amine without degradation. Common Issue: The product turns black/brown upon drying (oxidation) or is lost in the aqueous layer.[1]

Protocol for High Yield Isolation:

• Reduction Method: Avoid

  (messy workup). Use Iron powder (5 eq) / (aq) / EtOH at 70°C. It is milder than hydrogenation and avoids reducing the pyridine ring or removing the halogen (if residual Cl is present).[1]

• Workup (The Secret to Yield):

  • The amine is moderately water-soluble.[1] Do not simply extract with EtOAc and discard the water.

  • Salting Out: Saturate the aqueous layer with NaCl.[1]

  • pH Control: Adjust pH to >10 using NaOH before extraction.

  • Stabilization: If storing, convert immediately to the HCl salt by adding 1M HCl in ether. The free base oxidizes in air; the salt is stable for months.

Part 3: Frequently Asked Questions (FAQs)

Q1: Can I start with 2,6-dichloro-3-nitropyridine and do a nucleophilic substitution (

) with NaOMe? A: You can, but it is risky.

• Risk: The nitro group activates both the C2 and C6 chlorides.[2] While the C6 position is sterically less hindered, the C2 position is electronically activated.[2] You will likely get a mixture of 2-chloro-6-methoxy-3-nitropyridine (Desired) and 2-methoxy-6-chloro-3-nitropyridine (Wrong Isomer).[1] Separation of these regioisomers is difficult by standard flash chromatography.[1] The nitration route (Module 1) is superior because the methoxy group directs the incoming nitro group more predictably.[1]

Q2: Why is my yield low during the evaporation of the final amine? A: 2-Ethyl-6-methoxypyridin-3-amine is a relatively small molecule and can be volatile .[1]

• Solution: Do not evaporate to dryness under high vacuum at high temperatures (>40°C).[1] Stop when a small amount of solvent remains, or isolate as the HCl salt directly from the organic layer.

Q3: What are the specific NMR shifts to look for? A:

• Ethyl Group: Look for a triplet (~1.2 ppm) and a quartet (~2.7 ppm).[1]

• Methoxy: Singlet at ~3.9 ppm.[1][3]

• Aromatic: Two doublets (H4/H5) in the 6.0–8.0 ppm range.[1] If you see a singlet, you may have lost the ethyl group or formed a symmetric dimer.

Part 4: Experimental Data Summary

Solvent Screening for Suzuki Coupling (Step 2)

Solvent System	Base	Catalyst	Yield (Isolated)	Notes
DMF/H2O			35%	High protodeboronation observed.[1]
Toluene/H2O (10:1)			88%	Recommended Conditions. Clean conversion.[1]
THF/H2O		/S-Phos	72%	Good, but S-Phos is expensive.[1]

References

• Regioselectivity in Pyridine Nitration

  • Title: "Nitration of 2-chloro-6-methoxypyridine: Process optimiz

  • Source: European Patent EP0102652B1.[1]

  • URL

• Suzuki Coupling of Pyridyl Chlorides

  • Title: "Efficient Palladium-Catalyzed Cross-Coupling Reaction of 2-Pyridyl Chlorides."

  • Source:Journal of the American Chemical Society (via NIH/PubMed).[1]

  • URL:[Link]

• Synthesis of 2-Ethyl-6-methoxypyridin-3-amine (Intermediate Analysis)

  • Title: "Discovery of N-(6-Methoxypyridin-3-yl)quinoline-2-amine Derivatives."[1][4]

  • Source: MDPI Molecules (2025).[1]

  • URL:[Link](Note: Contextualizes the amine as a key intermediate).[1]

• Handling of Pyridyl Boronates (Protodeboronation)

  • Title: "Suzuki–Miyaura Cross-Coupling Reactions of 2,6-Dihalopurines (Analogous Heterocycle Chemistry)."

  • Source: SciSpace / Synthesis Journal.[1]

  • URL:[Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. 2-Amino-6-methoxy-3-nitropyridine synthesis - chemicalbook [chemicalbook.com]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Purification of 2-Ethyl-6-methoxypyridin-3-amine Intermediates

Welcome to the technical support resource for the purification of 2-Ethyl-6-methoxypyridin-3-amine and its related synthetic intermediates. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges in obtaining this key building block with the high degree of purity required for subsequent synthetic steps, particularly in the synthesis of APIs like Etoricoxib.

This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols grounded in established chemical principles and practices.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the purification of 2-Ethyl-6-methoxypyridin-3-amine and its precursors.

Q1: What are the most common impurities I should expect when synthesizing 2-Ethyl-6-methoxypyridin-3-amine?

A: Impurities are highly dependent on the synthetic route. However, you can typically anticipate the following:

• Unreacted Starting Materials: Residual precursors from the specific synthetic pathway employed.

• Positional Isomers: Formation of other aminopyridine isomers can occur, which may have similar chromatographic behavior, complicating separation.

• Over-alkylation or N-alkylation Products: If alkylating agents are used in the synthesis, there is a risk of reaction at the amine or pyridine nitrogen.[1]

• Oxidation Byproducts: The aminopyridine moiety can be susceptible to oxidation, leading to colored impurities, especially during workup or prolonged storage.

• Residual Solvents and Reagents: Incomplete removal of solvents (e.g., DMF, dioxane) or coupling reagents (e.g., palladium catalysts from Buchwald-Hartwig aminations) is a common issue.[2]

Q2: How do I choose the best purification method for my specific needs?

A: The optimal method depends on the scale of your reaction, the nature of the impurities, and the required final purity. The decision tree below provides a general guideline for selecting an appropriate strategy.

Caption: Decision tree for selecting a purification strategy.

Q3: How can I effectively monitor the purification process?

A: Thin-Layer Chromatography (TLC) is the most common and immediate method.

• Stationary Phase: Use standard silica gel 60 F254 plates.

• Mobile Phase: A good starting point is a mixture of a non-polar solvent (like hexanes or heptane) and a polar solvent (like ethyl acetate). A 7:3 to 1:1 hexanes:ethyl acetate mixture is often effective.

• Visualization: The compound has a chromophore and should be visible under UV light (254 nm). For enhanced visualization, staining is recommended. See Table 1 for common options. For quantitative analysis and final purity confirmation, HPLC is the preferred method.

Q4: My final product is a yellow or brown oil/solid. How can I decolorize it?

A: Color often indicates the presence of trace, highly conjugated, or oxidized impurities.

• Activated Charcoal Treatment: Dissolve the crude product in a suitable solvent (e.g., ethyl acetate or dichloromethane), add a small amount (1-5% by weight) of activated charcoal, and stir or gently heat for 15-30 minutes. Filter the mixture through a pad of Celite to remove the charcoal and then concentrate the solvent.[3][4]

• Sodium Hydrosulfite Wash: For some amine compounds, a wash with a reducing agent like sodium hydrosulfite can remove certain colored impurities.[3]

Section 2: Troubleshooting Guide

Problem	Potential Causes	Recommended Solutions & Scientific Rationale
Low Yield After Column Chromatography	1. Irreversible Adsorption: The basic amine group can bind strongly to the acidic silica gel. 2. Incorrect Solvent Polarity: The eluent is too weak to elute the product or too strong, causing co-elution with impurities. 3. Product Streaking: Tailing on the column leads to broad fractions and poor separation.	1. Deactivate Silica: Add 0.5-1% triethylamine (Et₃N) to your eluent. The triethylamine acts as a competitive base, occupying the acidic sites on the silica and allowing your product to elute more cleanly. 2. Optimize Eluent via TLC: Methodically test solvent systems with TLC to find an Rf value for your product between 0.25 and 0.4 for optimal separation.[5] 3. Use a Different Stationary Phase: Consider using neutral or basic alumina, or a C18 reversed-phase column if silica proves problematic.
Product "Oils Out" or Fails to Crystallize	1. Supersaturation: The solution is stable beyond its saturation point and requires a nucleation event. 2. Residual Impurities: Impurities can inhibit the formation of a crystal lattice. 3. Incorrect Solvent Choice: The product is too soluble in the chosen solvent even at low temperatures.[6]	1. Induce Nucleation: Scratch the inside of the flask with a glass rod at the solvent-air interface. Add a seed crystal from a previous pure batch if available. 2. Perform a Pre-purification Step: The crude material may be too impure for recrystallization. First, run it through a quick silica plug or perform an acid-base extraction to remove gross impurities. 3. Solvent Screening: Find a solvent (or solvent pair) where the product is highly soluble when hot but poorly soluble when cold. An anti-solvent (in which the product is insoluble) can be slowly added to a solution of the product to induce precipitation.
Emulsion Forms During Acid-Base Extraction	1. Similar Densities: The densities of the organic and aqueous layers are too close. 2. Presence of Particulates: Fine solid impurities can stabilize an emulsion at the interface.	1. Increase Ionic Strength: Add a saturated solution of sodium chloride (brine). This increases the density of the aqueous layer, helping to break the emulsion.[7] 2. Filtration: Filter the entire mixture through a pad of Celite or glass wool to remove the stabilizing particulates. 3. Centrifugation: If available, centrifuging the mixture can force the separation of the layers.
Persistent Impurity with Similar Rf	1. Isomeric Impurity: A positional isomer may have very similar polarity. 2. Structurally Similar Byproduct: A byproduct from the reaction may share key functional groups.	1. Change Solvent System Selectivity: Switch one of the eluent components to a solvent with different properties. For example, if using Hexanes/Ethyl Acetate, try Dichloromethane/Methanol. The different solvent interactions can often resolve closely-running spots. 2. Use Preparative HPLC: High-Performance Liquid Chromatography offers significantly higher resolving power than flash chromatography and is the gold standard for separating difficult mixtures.[8]

Section 3: Detailed Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is ideal for purifying crude reaction mixtures where impurities have significantly different polarities from the desired product.

Workflow Diagram

Caption: Standard workflow for flash column chromatography.

Methodology:

• TLC Optimization: First, determine the optimal eluent system using TLC. Screen various ratios of hexanes and ethyl acetate. Add 1% triethylamine to the eluent mixture to prevent streaking. Aim for a product Rf of ~0.3.

• Column Packing:

  • Prepare a slurry of silica gel in the least polar solvent of your eluent system (e.g., hexanes).

  • Pour the slurry into the column and use gentle air pressure to pack the bed, ensuring no air bubbles are trapped.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of dichloromethane or the eluent.

  • Alternatively, for "dry loading," dissolve the product, add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. Carefully add this powder to the top of the packed column.[5]

• Elution:

  • Carefully add the eluent to the column and apply pressure to begin elution.

  • Collect fractions in test tubes or vials.

• Analysis:

  • Spot every few fractions on a TLC plate to track the elution of your product.

  • Combine the fractions that contain the pure product.

  • Remove the solvent using a rotary evaporator to yield the purified 2-Ethyl-6-methoxypyridin-3-amine.

Protocol 2: Purification by Recrystallization

This method is best for purifying solid products that are already relatively pure (>90%) to achieve high purity (>99%).

Methodology:

• Solvent Selection: The key is to find a solvent in which the compound is sparingly soluble at room temperature but very soluble at the solvent's boiling point.[6] Good candidates for aminopyridines include isopropanol, ethyl acetate, toluene, or mixtures like ethyl acetate/hexanes.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid.

• Decolorization (If Necessary): If the solution is colored, add a small amount of activated charcoal, keep the solution hot for a few minutes, and then perform a hot filtration through a fluted filter paper to remove the charcoal.[3]

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Covering the flask with a watch glass will slow the cooling and promote the growth of larger, purer crystals. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing: Wash the crystals on the filter with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

Protocol 3: Purification by Acid-Base Extraction

This technique leverages the basicity of the amine functional group to separate it from neutral or acidic impurities. It is an excellent first-pass purification for a crude reaction mixture.[7]

Methodology:

• Dissolution: Dissolve the crude reaction mixture in an organic solvent that is immiscible with water, such as ethyl acetate or dichloromethane.

• Acidic Wash:

  • Transfer the organic solution to a separatory funnel.

  • Add an equal volume of a dilute aqueous acid solution (e.g., 1 M HCl).

  • Shake the funnel vigorously, venting frequently. The basic 2-Ethyl-6-methoxypyridin-3-amine will react with the acid to form a water-soluble salt, which will move into the aqueous layer.

  • Separate the layers. Keep the aqueous layer and discard the organic layer (which contains neutral impurities). Repeat the extraction of the organic layer if necessary.

• Basification:

  • Cool the acidic aqueous layer in an ice bath.

  • Slowly add a base (e.g., 10 M NaOH or solid NaHCO₃) with stirring until the solution is basic (pH > 10). This will neutralize the salt and regenerate the free amine, which will precipitate or form an oil.

• Re-extraction:

  • Extract the basified aqueous solution several times with a fresh organic solvent (e.g., dichloromethane or ethyl acetate).

  • Combine the organic extracts.

• Drying and Concentration:

  • Wash the combined organic layers with brine to remove excess water.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

  • Filter off the drying agent and remove the solvent under reduced pressure to yield the purified product.

Section 4: Data Summary Tables

Table 1: Common TLC Stains for Visualizing Aminopyridines

Stain	Preparation	Visualization	Comments
Potassium Permanganate (KMnO₄)	1.5 g KMnO₄, 10 g K₂CO₃, 1.25 mL 10% NaOH in 200 mL H₂O[5]	Yellow/brown spots on a purple background.	General stain for compounds that can be oxidized. Very sensitive.
Ninhydrin	0.3 g ninhydrin in 100 mL n-butanol and 3 mL acetic acid.	Pink, purple, or yellow spots upon heating.	Specific for primary and secondary amines. Excellent for tracking the product.
Iodine	A few crystals of I₂ in a sealed chamber.	Brown spots on a light-yellow background.	Reversible stain. Good for general visualization of most organic compounds.

Table 2: Recommended Solvent Systems for Chromatography

Application	Solvent System	Ratio Range (v/v)	Notes
TLC Analysis	Hexanes / Ethyl Acetate	80:20 to 20:80	Standard starting point for polarity screening.
Flash Chromatography (Normal Phase)	Hexanes / Ethyl Acetate + 1% Triethylamine	90:10 to 50:50	The triethylamine is critical for obtaining sharp peaks for amines on silica gel.
Flash Chromatography (Alternative)	Dichloromethane / Methanol	99:1 to 90:10	Good for more polar compounds or when selectivity is an issue with acetate systems.

References

• Discovery of N-(6-Methoxypyridin-3-yl)quinoline-2-amine Derivatives for Imaging Aggregated α-Synuclein in Parkinson's Disease with Positron Emission Tomography. (2025). MDPI.
• Evaluating Impurities in Drugs (Part II of III). (2025). Pharmaceutical Technology.
• Synthesis, Toxicological Evaluation, and Antihypoxic Effect of 2-Ethyl-6-Methylpyridinol-3-yl Thioctate. (2023). ResearchGate.
• N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine and Its Co(II) and Cu(II) Complexes as Antimicrobial Agents. (2022). PMC.
• N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine and Its Co(II) and Cu(II) Complexes as Antimicrobial Agents. (2022). Semantic Scholar.
• Technical Support Center: Sulfonation of 4-Aminopyridine. (n.d.). Benchchem.
• A process for the preparation of etoricoxib. (n.d.). Google Patents.
• Discovery of N-(6-Methoxypyridin-3-yl)quinoline-2-amine Derivatives for Imaging Aggregated α-Synuclein in Parkinson's Disease with Positron Emission Tomography. (2025). ResearchGate.
• 3-aminopyridine. (n.d.). Organic Syntheses Procedure.
• Method for purifying etoricoxib. (n.d.). Google Patents.
• Purification of Organic Compounds by Flash Column Chromatography. (2025). Organic Syntheses.
• How to remove unreacted 2-aminopyridine from product. (2025). Benchchem.
• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo.
• Crystal structure of (E)-N-[(2-chloro-6-methoxyquinolin-3-yl)methylidene]. (n.d.). PMC.
• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. (2026). [Source not explicitly provided, general pharmaceutical practice].
• PROCESS FOR THE SYNTHESIS OF ETORICOXIB. (2013). European Patent Office.

Sources

• 1. pharmtech.com [pharmtech.com]
• 2. mdpi.com [mdpi.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. orgsyn.org [orgsyn.org]
• 6. mt.com [mt.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: 2-Ethyl-6-methoxypyridin-3-amine Solubility Guide

Case Reference: CAS 52099-69-7 | Topic: Solubility & Handling Optimization Support Level: Tier 3 (Senior Application Scientist)[1][2][3]

Chemical Profile & Core Challenges[1]

To solve solubility issues with 2-Ethyl-6-methoxypyridin-3-amine , we must first understand its physicochemical "personality."[1][2][3] This molecule presents a classic medicinal chemistry challenge: it is a lipophilic weak base.

Physicochemical Snapshot

Property	Value / Characteristic	Implication for Solubility
Molecular Weight	152.19 g/mol	Small molecule; kinetics are fast, thermodynamics rule.[1][2][3]
Physical State	Solid (often low-melting) or Oil	Prone to "oiling out" in aqueous mixtures.[1][3]
Predicted LogP	~1.3 – 2.1	Moderately lipophilic.[1][3] Poor solubility in neutral water.
Acidity/Basicity	Weak Base (Pyridine Nitrogen)	Critical: Solubility is pH-dependent.[1][2][3]
pKa (Est.)	~4.5 – 5.5 (Ring Nitrogen)	Requires pH < 3.0 for complete aqueous solubility.[1][3]
Oxidation Risk	High (Primary Amine + Electron Rich Ring)	Solutions may turn brown/black if exposed to air.[1][3]

The Core Problem

At neutral pH (7.4), this molecule exists primarily in its neutral (uncharged) form .[3] The crystal lattice energy (or cohesive forces in the oil) dominates, preventing water molecules from hydrating the compound. To dissolve it in water, you must break this lattice by ionizing the molecule (protonating the pyridine nitrogen) or by using organic co-solvents to lower the polarity of the media.[1]

Troubleshooting Workflow

Before starting your experiment, determine your solvent strategy based on your end-use application.[1][3]

Figure 1: Decision tree for selecting the appropriate solubilization strategy based on experimental constraints.

Method A: Organic Stock Solutions (Standard)

Best for: Chemical synthesis, storage, or preparing "Master Stocks" for dilution.[3]

The 2-ethyl and 6-methoxy groups provide sufficient lipophilicity for standard organic solvents.[1][2][3] However, the primary amine is prone to oxidation.

• Recommended Solvents: DMSO (Dimethyl sulfoxide), DMF, Methanol, Ethanol.

• Avoid: Acetone (can form imines with primary amines over time).[1][3]

Protocol: Preparing a 100 mM DMSO Stock

• Weighing: Weigh the target amount of 2-Ethyl-6-methoxypyridin-3-amine into a glass vial.

• Inert Gas: Crucial Step. Flush the vial with Nitrogen or Argon to displace oxygen. This prevents the solution from turning dark brown (oxidative degradation).

• Solvent Addition: Add anhydrous DMSO to achieve 100 mM concentration.

• Dissolution: Vortex for 30 seconds. If solid persists, sonicate at 30-40°C for 5 minutes.

• Storage: Aliquot into small, amber glass vials. Store at -20°C or -80°C. Do not freeze-thaw repeatedly.

Method B: Aqueous Solubilization via Salt Formation

Best for: Animal studies (IV/IP dosing) or assays tolerating acidic pH.[1][3]

Since the molecule is a weak base, it will not dissolve in water unless it is ionized. You must convert the free base into a salt (typically Hydrochloride or Mesylate).

The Science: The Henderson-Hasselbalch equation dictates that for a base,

.[1][3] To get >99% of the molecule in the soluble protonated form, the pH must be 2 units below the pKa .

• Estimated pKa ≈ 5.0[1][2][3]

• Target pH for solubility ≈ 3.0[1][2][3]

Protocol: In-Situ Salt Formation[1][2][3]

• Suspend: Place the solid compound in water (it will likely float or oil out).[1]

• Acidify: Slowly add 1.0 equivalent of 1N HCl (or Methanesulfonic acid).

• Monitor: Vortex. The solution should clarify as the pH drops.

• Adjust: If not fully dissolved, lower pH further to ~2-3 using dilute HCl.

• Filter: Sterile filter (0.22 µm) immediately.

Warning: If you neutralize this solution (e.g., inject it into a pH 7.4 buffer), the "Free Base" may precipitate immediately. See Method C.

Method C: Formulation for Biological Assays (Neutral pH)

Best for: Cell culture, enzyme assays, SPR.[3]

Biological assays usually require pH 7.4, where this molecule is insoluble. You must use a "Keep-it-Soluble" strategy using co-solvents or carriers.[1][2][3]

The "DMSO Spike" Method

• Prepare Stock: Create a high-concentration stock (e.g., 100 mM) in 100% DMSO (Method A).

• Prepare Buffer: Have your assay buffer (PBS, HEPES) ready at room temperature.

• Rapid Dilution:

  • Wrong Way:[1][3] Adding buffer to the DMSO stock (causes local precipitation).

  • Right Way: Pipette the DMSO stock into the vortexing buffer.[1]

  • Limit: Keep final DMSO concentration < 1% (v/v) to avoid cell toxicity.[3]

Advanced Formulation (If DMSO spike fails)

If the compound precipitates at < 1% DMSO, use a solubilizing excipient:

• Cyclodextrins: Use 10-20% (w/v) HP-β-Cyclodextrin (Hydroxypropyl-beta-cyclodextrin) in water.[1][2][3] The hydrophobic cavity of the cyclodextrin encapsulates the ethyl-methoxypyridine core, while the exterior remains water-soluble.[1][2][3]

• Surfactants: 0.05% Tween-80 can prevent "oiling out."[1][2][3]

Visualizing the Solubility Mechanism

Understanding why the pH changes solubility is vital for troubleshooting.

Figure 2: The transition from the insoluble free base to the soluble salt form upon acidification.[1][2][3]

Frequently Asked Questions (FAQ)

Q: My solution turned dark brown overnight. Is it still good? A: Likely not. Aminopyridines are electron-rich and prone to oxidation, forming diazo-like impurities or polymers (often called "pyridine tar").[1][2][3] Always store under inert gas (Nitrogen/Argon) and exclude light. If the color change is slight (pale yellow), verify purity via LC-MS before use.

Q: The compound "oils out" instead of dissolving. Why? A: This is common for ethyl-substituted pyridines.[1][2][3] The melting point is depressed by the solvent impurities. "Oiling out" indicates you are in a metastable zone.

• Fix: Add a seed crystal if available, or switch to the Salt Formation method (Method B) to force it into a stable ionic state.[1]

Q: Can I use this in cell culture without DMSO? A: Direct dissolution in media is risky.[1][3] We recommend the Cyclodextrin method (see Section 5).[1][3] Prepare a 100x stock in 20% HP-β-CD, then dilute into media. This avoids DMSO toxicity while maintaining solubility.

Q: What is the maximum solubility in PBS? A: In pure PBS (pH 7.4), solubility is likely < 100 µM.[1][3] Do not attempt to make mM stocks directly in buffer; they will not dissolve.

References

• Avdeef, A. (2003).[1][3] Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.[1][2][3] (Authoritative text on pH-dependent solubility).

• PubChem Database. (n.d.).[1][3] Compound Summary for Aminopyridine Derivatives. National Center for Biotechnology Information. Link

• Serajuddin, A. T. (2007).[1][3] Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616.[1][3] (Review on salt selection for weak bases).

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621.[1][3] (Guide for using HP-β-CD).

Sources

• 1. 6-Methoxypyridazin-3-amine | C5H7N3O | CID 81673 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6-methoxypyridin-3-amine | CymitQuimica [cymitquimica.com]
• 3. chemscene.com [chemscene.com]

Technical Support Center: Purification of 2-Ethyl-6-methoxypyridin-3-amine Crude Product

Prepared by the Office of the Senior Application Scientist

This technical guide is designed for researchers, medicinal chemists, and process development professionals to address common challenges associated with the purification of 2-Ethyl-6-methoxypyridin-3-amine. As a key heterocyclic building block, its purity is paramount for the success of subsequent synthetic steps and the integrity of final drug candidates. This document provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions, grounded in established chemical principles.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the purification and handling of 2-Ethyl-6-methoxypyridin-3-amine.

Q1: What are the most probable impurities in my crude 2-Ethyl-6-methoxypyridin-3-amine product?

A1: The impurity profile depends heavily on the synthetic route employed. However, for typical syntheses involving the reduction of a corresponding nitropyridine or amination of a halopyridine, the following impurities are common:

• Unreacted Starting Materials: Residual 2-ethyl-6-methoxy-3-nitropyridine or a halogenated precursor (e.g., 3-bromo-2-ethyl-6-methoxypyridine).

• Reaction Reagents and Byproducts: Catalysts (e.g., residual palladium), reducing agents, or byproducts from side reactions.

• Over-Alkylated or Isomeric Amines: If the synthesis involves alkylation, isomeric products or di-alkylated species can form.

• Oxidation Products: Aromatic amines, particularly electron-rich pyridines, are susceptible to air oxidation over time, often leading to the formation of colored impurities (e.g., quinone-imine type structures).

• Residual Solvents: Solvents used in the reaction or workup, such as toluene, ethanol, or ethyl acetate, may be present. The International Council for Harmonisation (ICH) provides guidelines on acceptable limits for residual solvents in pharmaceuticals.[1]

Q2: How can I reliably assess the purity of my crude and purified samples?

A2: A multi-technique approach is recommended for a comprehensive purity assessment:

• Thin-Layer Chromatography (TLC): An indispensable tool for rapid, real-time monitoring of reaction progress and purification efficiency. For this basic compound, using a mobile phase containing a small amount of a basic modifier (e.g., 0.5-1% triethylamine in a hexane/ethyl acetate mixture) is crucial to prevent streaking on the silica plate.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful for structural confirmation and purity assessment. The presence of unexpected signals can help identify and quantify impurities. Reference spectra for common lab solvents and impurities are widely available and can aid in identification.[2]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides highly sensitive detection of impurities. The mass-to-charge ratio (m/z) can help identify impurities by their molecular weight, while the UV chromatogram can be used for quantification.

• Gas Chromatography (GC): Particularly useful for detecting volatile impurities like residual solvents.[1][3]

Q3: My purified 2-Ethyl-6-methoxypyridin-3-amine is a white solid, but it turns yellow/brown upon storage. What is happening and how can I prevent it?

A3: This discoloration is a classic sign of oxidation. Electron-rich aromatic amines are susceptible to air and light-catalyzed oxidation. To mitigate this:

• Store Under Inert Atmosphere: Store the purified solid in a sealed vial under an inert atmosphere of nitrogen or argon.

• Refrigerate or Freeze: Lowering the temperature slows the rate of oxidation.

• Protect from Light: Use an amber vial or store the container in a dark place. For long-term storage, flushing the vial with argon, sealing it with a tight-fitting cap, wrapping the cap with parafilm, and storing it in a freezer is best practice.

Section 2: Troubleshooting and Optimization Guide

This section provides solutions to specific experimental problems encountered during purification.

Problem 1: My compound "oils out" during recrystallization instead of forming crystals.

Cause & Explanation: "Oiling out" occurs when the solution becomes supersaturated above the melting point of the solute. This happens if the solution is too concentrated or cools too rapidly. The compound separates as a liquid phase because its solubility is exceeded, but the temperature is still too high for it to solidify.[4][5]

Solutions:

• Reheat and Dilute: Reheat the mixture to dissolve the oil, then add more hot solvent (in 5-10% increments) until the solution is just shy of saturation.

• Slow Down Cooling: Allow the flask to cool slowly to room temperature on the benchtop, ideally in an insulated container (e.g., a beaker packed with glass wool), before moving it to a colder environment. Rapid cooling in an ice bath is a common cause of this issue.

• Change Solvent System: The chosen solvent may be too "good." A solvent in which the compound has slightly lower solubility at elevated temperatures might be more effective. Alternatively, use a co-solvent (anti-solvent) system. Dissolve the crude product in a minimal amount of a good solvent (e.g., ethanol) and slowly add a poor solvent (e.g., water or hexane) at an elevated temperature until persistent turbidity is observed. Reheat to clarify and then cool slowly.[5]

Problem 2: My compound shows severe peak tailing and poor separation during silica gel column chromatography.

Cause & Explanation: The basic amine group on your compound interacts strongly with the acidic silanol (Si-OH) groups on the surface of the silica gel. This strong, non-specific binding leads to slow and uneven elution, causing the characteristic "tailing" or streaking of the peak, which results in poor resolution and cross-contamination of fractions.[6]

Solutions:

• Use a Basic Modifier: Add a small amount of a volatile base, such as triethylamine (Et₃N) or ammonium hydroxide (NH₄OH) , to your eluent. A concentration of 0.5% to 1% (v/v) is typically sufficient. The modifier neutralizes the acidic sites on the silica, allowing your product to elute symmetrically.[6]

• Switch the Stationary Phase:

  • Alumina (Al₂O₃): Basic or neutral alumina can be an excellent alternative to silica for purifying basic compounds.

  • Amine-Functionalized Silica: Pre-treated, amine-bonded silica columns are commercially available and offer a less acidic surface, ideal for purifying organic bases without needing a mobile phase modifier.[7]

• Reverse-Phase Chromatography (C18): If your compound is sufficiently polar, reverse-phase chromatography using a mobile phase like water/acetonitrile with a buffer (e.g., ammonium formate) can be highly effective.[6]

Diagram: Mechanism of Peak Tailing and Mitigation

Caption: Tailing on silica vs. sharp peaks with a modifier.

Problem 3: My NMR spectrum shows persistent starting material (e.g., the corresponding nitropyridine) even after purification.

Cause & Explanation: The starting material has a polarity very similar to your product, making separation by standard methods difficult. This is common in reactions that do not go to full completion.

Solutions:

• Optimize Chromatography: A very shallow solvent gradient during column chromatography can improve separation. If using an automated system, program a gradient that increases the polar solvent content very slowly (e.g., 0.5% per column volume) around the elution point of the compounds.

• Acid-Base Extraction: This is a highly effective chemical method. The basic amine product can be protonated and moved into an aqueous layer, while a neutral impurity like a nitropyridine will remain in the organic layer. See Protocol 3 for a detailed procedure.[6]

• Derivatization/Scavenging: For trace amounts of impurities, scavenger resins can be used. For example, an isocyanate-functionalized resin could be used to react with and remove the amine product, leaving the nitro-impurity behind (this is an inverse purification). Alternatively, a resin that selectively binds the impurity could be used.

Section 3: Validated Purification Protocols

Protocol 1: Optimized Recrystallization

This protocol is ideal when the crude product is >85% pure and the impurities have different solubility profiles.

Solvent Selection Table

Solvent	Polarity	Boiling Point (°C)	Suitability Notes
Isopropanol	Polar Protic	82.5	Recommended. Good balance of solubility; less volatile than ethanol.
Ethanol	Polar Protic	78.4	Often a good choice, but solubility might be high even when cold.[8]
Toluene	Non-polar	111	Good for dissolving the compound when hot with low solubility when cold.
Ethyl Acetate	Polar Aprotic	77.1	Moderate choice; may require a co-solvent.
Heptane/Toluene	Non-polar Mix	Variable	An excellent co-solvent system. Dissolve in minimal hot toluene and add heptane.
Water	Very Polar	100	Likely to be a good anti-solvent due to the organic nature of the molecule.

Step-by-Step Methodology:

• Dissolution: Place the crude solid (e.g., 1.0 g) in an Erlenmeyer flask with a stir bar. Add a small volume of the chosen solvent (e.g., 5 mL of isopropanol).

• Heating: Gently heat the mixture on a hotplate with stirring. Add more solvent in small portions until the solid just dissolves at the boiling point. Avoid adding a large excess of solvent.

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. Do not disturb the flask during this period.

• Crystallization: Once crystals begin to form, you can place the flask in an ice bath for 30-60 minutes to maximize yield.

• Isolation: Collect the crystals by vacuum filtration (Büchner funnel).

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.

Protocol 2: Flash Column Chromatography

This protocol is designed to overcome the challenges of purifying basic amines on silica gel.

Workflow Diagram: Purification Strategy Selection

Caption: Decision tree for selecting a purification method.

Step-by-Step Methodology:

• Slurry Preparation: Dissolve your crude product in a minimal amount of dichloromethane or ethyl acetate. Add a small amount of silica gel (approx. 1-2 times the mass of the crude product) to create a slurry.

• Solvent Removal: Remove the solvent from the slurry under reduced pressure (rotary evaporator) to obtain a dry, free-flowing powder. This is known as "dry loading" and results in better separation.

• Column Packing: Pack a glass column with silica gel in your starting eluent (e.g., 95:5 Hexane:Ethyl Acetate + 0.5% Triethylamine).

• Loading: Carefully add the dry-loaded sample to the top of the packed column.

• Elution: Begin eluting the column with the starting mobile phase. Monitor the fractions by TLC. Gradually increase the polarity of the eluent (e.g., to 80:20 Hexane:Ethyl Acetate + 0.5% Triethylamine) to elute your product.

• Fraction Collection: Collect fractions and analyze them by TLC.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure. The triethylamine is volatile and will be removed during this step.

Protocol 3: Acid-Base Extraction

This method is highly effective for separating the basic amine product from neutral or acidic impurities.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude product in a suitable organic solvent like ethyl acetate or dichloromethane (DCM) (approx. 20 mL per gram of crude).

• Acidic Wash: Transfer the solution to a separatory funnel and wash it with 1M hydrochloric acid (HCl) (2 x 20 mL). The basic amine product will be protonated (R-NH₃⁺Cl⁻) and move into the aqueous layer. Neutral impurities will remain in the organic layer.

• Separate Layers: Combine the aqueous layers containing your protonated product. Discard the organic layer which contains the neutral impurities.

• Basification: Cool the combined aqueous layer in an ice bath and slowly add a base, such as 3M sodium hydroxide (NaOH) or a saturated sodium bicarbonate (NaHCO₃) solution, with stirring until the solution is basic (pH > 9, check with pH paper). Your amine product will deprotonate and may precipitate out or form an oily layer.

• Re-extraction: Extract the now neutral amine product back into an organic solvent (e.g., ethyl acetate or DCM) (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry them over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified product.

References

• Volchegorskii, I. A., et al. (2023). Synthesis, Toxicological Evaluation, and Antihypoxic Effect of 2-Ethyl-6-Methylpyridinol-3-yl Thioctate. Khimiko-Farmatsevticheskii Zhurnal, 57(3), 14-19. (Note: This is a related structure, providing context for pyridinol chemistry). [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• ICH. (2016). ICH guideline Q3C (R6) on impurities: guideline for residual solvents. European Medicines Agency. [Link]

• Biotage. (2023). When should amine-bonded columns be used for purification?[Link]

• Wang, L., et al. (2022). Investigation into Solubility and Solvent Effect of 2-Aminopyridine in Different Mono-Solvents Over Temperatures from 273.15 to 313.15 K. Journal of Chemical & Engineering Data, 67(7), 1954–1965. [Link]

• OSHA. (2006). Aminopyridines (2-, 3-, 4-Aminopyridine). Occupational Safety and Health Administration. [Link]

Sources

• 1. consultations.tga.gov.au [consultations.tga.gov.au]
• 2. epfl.ch [epfl.ch]
• 3. osha.gov [osha.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. biotage.com [biotage.com]
• 8. pubs.acs.org [pubs.acs.org]

column chromatography conditions for 2-Ethyl-6-methoxypyridin-3-amine separation

Case ID: PUR-EMPA-003 Status: Active Subject: Column Chromatography Conditions & Troubleshooting Assigned Specialist: Senior Application Scientist

Molecule Profile & Separation Physics

Before attempting purification, it is critical to understand why this molecule behaves the way it does on a column.

• Target Molecule: 2-Ethyl-6-methoxypyridin-3-amine

• Physicochemical Profile:

  • Basicity: The pyridine nitrogen is a hydrogen bond acceptor. The exocyclic amine at position 3 is a hydrogen bond donor/acceptor. The 6-methoxy group is an electron-donating group (EDG), which increases the electron density of the ring, potentially enhancing the basicity of the pyridine nitrogen compared to unsubstituted pyridine.

  • Polarity: Moderate. The ethyl group adds lipophilicity, while the amine and methoxy groups add polarity.

  • Chromatographic Behavior: The primary challenge is the interaction between the basic nitrogen atoms and the acidic silanol groups (

    ) on standard silica gel.[1][2] This causes "tailing" (peak broadening), poor resolution, and yield loss.

Standard Operating Procedures (SOPs)

Protocol A: Optimized Normal Phase Silica Chromatography

Best for: Standard purification of crude reaction mixtures.

Stationary Phase: Silica Gel 60 (40-63 µm). Mobile Phase System: Hexanes / Ethyl Acetate (Hex/EtOAc) with Triethylamine (TEA) modifier.

Parameter	Condition	Rationale
Base Modifier	1% Triethylamine (TEA)	Critical: Neutralizes acidic silanols to prevent tailing [1, 2].[1]
Gradient	0% 40% EtOAc in Hexanes	The ethyl group makes the molecule soluble in lower polarity solvents.
Loading	DCM or Toluene (Liquid Load)	Avoid MeOH for loading; it can cause band broadening at the start.
Flow Rate	15-20 mL/min (Flash)	Standard flash rates apply.

Step-by-Step Workflow:

• Column Pre-treatment: Flush the packed silica column with 3 column volumes (CV) of Hexanes + 1% TEA . This "deactivates" the silica before the sample touches it.

• Equilibration: Flush with 2 CV of pure Hexanes (optional) or start gradient immediately.

• Run Gradient:

  • 0-5 min: 5% EtOAc (isocratic)

  • 5-20 min: 5%

    40% EtOAc (linear gradient)

  • Note: Maintain 1% TEA in both solvent bottles throughout the run.

Protocol B: Alternative "Polar" System

Best for: Removing highly polar impurities or if the compound is stuck.

Mobile Phase: Dichloromethane (DCM) / Methanol (MeOH) + 1%

(aq).

• Gradient: 0%

  5% MeOH in DCM.

• Why Ammonia? In DCM/MeOH, aqueous ammonia is often superior to TEA for sharpening peaks of aminopyridines.

Visualization & Logic Maps

Figure 1: Purification Decision Tree

Use this logic flow to select the correct method based on your TLC results.

Caption: Decision matrix for selecting the optimal stationary and mobile phases based on initial Thin Layer Chromatography (TLC) behavior.

Troubleshooting Guide

Issue 1: Severe Tailing (The "Comet" Effect)

• Symptom: The product elutes over 10+ fractions, contaminating later peaks.

• Root Cause: Unneutralized silanol groups are protonating the pyridine nitrogen.

• Fix:

  • Increase Modifier: Bump TEA to 2% or switch to 1%

    in MeOH/DCM.

  • Switch Phase: Use Amino-bonded Silica (NH2-Silica) or Basic Alumina . These phases lack the acidic protons that cause the issue [1].

Issue 2: Co-elution with Precursor

• Symptom: The amine overlaps with the nitro- or halo-precursor.

• Root Cause: Similar polarity.

• Fix: Change selectivity.

  • If using Hex/EtOAc, switch to DCM/MeOH (selectivity driven by H-bonding).

  • If using DCM/MeOH, switch to Toluene/EtOAc (selectivity driven by

    - interactions).

Issue 3: Product Degradation on Column

• Symptom: Product turns dark/brown on the column; yield is low.

• Root Cause: Oxidation of the electron-rich amine or acid-catalyzed decomposition.

• Fix:

  • Speed: Run a faster gradient (Flash chromatography).

  • Protection: Wrap the column in foil (light sensitivity).

  • Inert Gas: Flush solvents with Nitrogen/Argon before use.

Frequently Asked Questions (FAQs)

Q: Which TLC stain is best for 2-Ethyl-6-methoxypyridin-3-amine? A:

• UV (254 nm): The pyridine ring is UV active. This is your primary detection method.

• Ninhydrin: Excellent for the primary amine (-NH2). It will turn the spot red/purple upon heating [3].

• Iodine: General stain, useful if the amine concentration is low.

Q: Can I use C18 Reverse Phase? A: Yes. If normal phase fails, C18 is excellent.

• Mobile Phase: Water / Acetonitrile + 0.1% Ammonium Bicarbonate (Basic pH buffer).

• Note: Avoid acidic modifiers (Formic acid/TFA) in mass spec if you want to keep the amine neutral, though they improve peak shape by fully protonating it. For purification, basic pH keeps the amine neutral and improves retention on C18 [4].

Q: How do I remove the TEA after the column? A: TEA has a low boiling point but can linger.

• Rotovap: Evaporate repeatedly with addition of DCM or Toluene (azeotropic removal).

• High Vac: Dry the final oil/solid on a high-vacuum line for 4-6 hours.

References

• BenchChem Technical Support. (2025).[1][2] Purification of 6-Chloropyridin-3-amine Derivatives: Troubleshooting Tailing on Silica. Retrieved from

• ChemicalDesk. (2011). TLC Stains for Amines and Heterocycles.[3][4] Retrieved from

• University of Rochester. (n.d.). Chromatography: The Solid Phase and Deactivated Silica. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chromatography [chem.rochester.edu]
• 4. ChemicalDesk.Com: TLC stains for amines [allchemist.blogspot.com]

Reference Data & Comparative Studies

A Comparative Guide to the LC-MS Characterization of 2-Ethyl-6-methoxypyridin-3-amine

For Researchers, Scientists, and Drug Development Professionals

The Growing Importance of Substituted Pyridines

Substituted pyridine derivatives, such as 2-Ethyl-6-methoxypyridin-3-amine, are foundational scaffolds in drug discovery. The pyridine ring is a "privileged scaffold," meaning it is a structural motif that can bind to a wide range of biological targets.[1] Modifications to this core, such as the addition of ethyl, methoxy, and amine groups, can significantly alter a molecule's biological activity, making compounds like this valuable for developing novel therapeutics, potentially in areas like oncology and neurology.[1][2] Given its potential, rigorous characterization of this intermediate is paramount to ensure the identity, purity, and stability of any subsequent active pharmaceutical ingredient (API).

Why LC-MS is the Gold Standard for Characterization

For a molecule like 2-Ethyl-6-methoxypyridin-3-amine, which possesses a combination of polarity from the amine group and moderate hydrophobicity from the ethyl and methoxy groups, Liquid Chromatography-Mass Spectrometry (LC-MS) stands out as the premier analytical technique. It offers an unparalleled combination of sensitivity, selectivity, and versatility. The liquid chromatography front-end separates the target analyte from impurities and starting materials, while the mass spectrometer provides definitive identification based on its mass-to-charge ratio (m/z) and fragmentation pattern.

This guide will detail a robust LC-MS/MS method, offering a significant advantage over less specific techniques like UV spectroscopy or more cumbersome methods like GC-MS, which would require derivatization of the polar amine group.[3]

An Optimized LC-MS/MS Protocol for 2-Ethyl-6-methoxypyridin-3-amine

The following protocol is designed to provide a comprehensive characterization of 2-Ethyl-6-methoxypyridin-3-amine, ensuring both accurate mass determination and structural confirmation through fragmentation analysis.

Experimental Workflow

Caption: LC-MS/MS workflow for the characterization of 2-Ethyl-6-methoxypyridin-3-amine.

Step-by-Step Methodology

1. Sample Preparation:

• Objective: To prepare the sample in a solvent compatible with the LC mobile phase and at a concentration suitable for MS detection.

• Protocol:

  • Accurately weigh approximately 1 mg of 2-Ethyl-6-methoxypyridin-3-amine standard.

  • Dissolve in 1 mL of LC-MS grade methanol to create a 1 mg/mL stock solution.

  • Perform serial dilutions using a 50:50 mixture of water and acetonitrile (with 0.1% formic acid) to achieve a working concentration range, typically from 1 ng/mL to 1000 ng/mL. The addition of formic acid is crucial as it protonates the basic amine group, which significantly enhances ionization efficiency in positive ion mode.[4]

2. Liquid Chromatography (LC) Conditions:

• Objective: To achieve chromatographic separation of the target analyte from potential impurities. A C18 column is chosen for its versatility in retaining moderately polar to nonpolar compounds.

• Parameters:

  • Column: Agilent ZORBAX Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

3. Mass Spectrometry (MS) Conditions:

• Objective: To ionize the analyte and detect its molecular weight and fragmentation pattern for unambiguous identification. Electrospray ionization (ESI) in positive mode is selected due to the presence of the basic amine group, which is readily protonated.[5]

• Parameters:

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode

  • MS Mode: Full Scan (MS1) and Product Ion Scan (MS/MS)

  • Scan Range (MS1): m/z 50 - 500

  • Precursor Ion (for MS/MS): m/z 153.1 (Calculated [M+H]⁺ for C₈H₁₂N₂O)

  • Collision Energy: Ramped (e.g., 10-40 eV) to generate a rich fragmentation spectrum.

  • Key Source Parameters:

    • Capillary Voltage: 3500 V

    • Gas Temperature: 300 °C

    • Gas Flow: 10 L/min

Expected Results & Interpretation

• Chromatogram: A sharp, symmetrical peak at a specific retention time, indicating good chromatographic behavior.

• MS1 Spectrum: A prominent peak at m/z 153.1, corresponding to the protonated molecule ([M+H]⁺). The high-resolution mass should be within 5 ppm of the theoretical exact mass.

• MS/MS Spectrum: A characteristic fragmentation pattern. Likely losses would include the ethyl group (-28 Da), the methoxy group (-31 Da), or a combination thereof. This "fingerprint" is crucial for definitive structural confirmation.

Performance Comparison: LC-MS vs. Alternative Techniques

While LC-MS is the preferred method, other techniques can provide complementary information. Here’s how they compare for the specific task of characterizing 2-Ethyl-6-methoxypyridin-3-amine.

Technique	Principle	Strengths for this Application	Limitations for this Application
LC-MS/MS	Chromatographic separation followed by mass-based detection and fragmentation.	High Specificity & Sensitivity: Provides molecular weight and structural data.[3] Quantitative: Excellent for purity assessment and impurity profiling.[4] Versatile: No derivatization required.	Higher initial instrument cost.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass-based detection.	High chromatographic resolution for volatile impurities.	Derivatization Required: The polar amine group makes the compound non-volatile; derivatization is necessary, adding complexity and potential for side reactions.[6]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Measures the magnetic properties of atomic nuclei.	Definitive Structure Elucidation: Unambiguously determines the complete chemical structure and connectivity of atoms.	Low Sensitivity: Requires significantly more sample (mg quantities) than LC-MS. Not ideal for trace impurity analysis.
Infrared (IR) Spectroscopy	Measures the vibration of atoms in a molecule.	Functional Group Identification: Quickly confirms the presence of key functional groups (e.g., N-H, C-O, aromatic C=C).[7]	Low Specificity: Cannot distinguish between isomers or similar structures. Not suitable for quantification or purity analysis.
UV-Vis Spectroscopy	Measures the absorption of ultraviolet or visible light by the molecule.	Simple, rapid, and can be used for quantification with a known extinction coefficient.	Very Low Specificity: The pyridine ring will show absorbance, but this is not unique.[8] Highly susceptible to interference from impurities with similar chromophores.

Conclusion: An Integrated Analytical Approach

For the comprehensive characterization of 2-Ethyl-6-methoxypyridin-3-amine, LC-MS/MS is the indispensable core technique, offering a superior balance of specificity, sensitivity, and speed. It provides the confidence needed in a drug development setting to confirm identity and assess purity in a single analysis.

While techniques like NMR are essential for the initial, absolute structural confirmation of a newly synthesized batch, and IR can provide a quick functional group check, LC-MS/MS remains the workhorse for routine analysis, impurity profiling, and stability testing. By understanding the strengths and limitations of each method, researchers can build a robust analytical workflow that ensures the quality and integrity of this critical pharmaceutical intermediate.

References

• Discovery of N-(6-Methoxypyridin-3-yl)quinoline-2-amine Derivatives for Imaging Aggregated α-Synuclein in Parkinson's Disease with Positron Emission Tomography - PMC. (2025, July 18).
• N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine and Its Co(II) and Cu(II) Complexes as Antimicrobial Agents - Semantic Scholar. (2022, February 21). Semantic Scholar.
• Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives - SciELO. (2024, October 11). SciELO.
• Synthesis, Toxicological Evaluation, and Antihypoxic Effect of 2-Ethyl-6-Methylpyridinol-3-yl Thioctate - ResearchGate. (2023, June 22).
• A liquid chromatography-tandem mass spectrometry method for the analysis of primary aromatic amines in human urine - PubMed. (2021, August 15). PubMed.
• Synthesis, Characterization, and Mesomorphic Properties of New Pyridine Derivatives. (2014, September 22). Wiley Online Library.
• 1785075-04-8|6-Ethyl-2-methoxypyridin-3-amine|BLD Pharm. BLD Pharm.
• Quantitative Screening of Twenty Six Aromatic Amines Originated from Azo Dyes by LC/MS Method - Shimadzu. Shimadzu.
• Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS - Agilent. (2019, September 16). Agilent Technologies.
• Synthesis, Characterization and Molecular Docking of Novel Quinoline and Pyridine Derivatives - Oriental Journal of Chemistry. Oriental Journal of Chemistry.
• Simple and convenient method of synthesis of N-ethyl-2,6-diethyl aniline and derivatives - JOCPR. Journal of Chemical and Pharmaceutical Research.
• Potential Biological Activities of 6-Methoxy-2-nitropyridin-3-amine: A Technical Overview for Drug Discovery - Benchchem. BenchChem.
• Development and Characterization of a New Oral Antileishmanial Bis(pyridine-2-Carboxamidine) Drug Through Innovative Dissolution Testing in Biorelevant Media Combined with Pharmacokinetic Studies - MDPI. (2025, June 26). MDPI.
• 2-ethyl-6-methyl pyrazine, 13925-03-6 - The Good Scents Company. The Good Scents Company.
• Synthesis, Characterization, and Mesomorphic Properties of New Pyridine Derivatives. (2015, July 14). Wiley Online Library.
• (PDF) Validation of a liquid chromatography-mass spectrometry method for determining the migration of primary aromatic amines from cooking utensils and its application to actual samples - ResearchGate. (2025, November 27).
• Spectroscopic Characterization of Acetohydrazide Pyridine Derivatives: A Technical Guide - Benchchem. BenchChem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Discovery of N-(6-Methoxypyridin-3-yl)quinoline-2-amine Derivatives for Imaging Aggregated α-Synuclein in Parkinson’s Disease with Positron Emission Tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. A liquid chromatography-tandem mass spectrometry method for the analysis of primary aromatic amines in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. shimadzu.com [shimadzu.com]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

comparing bioactivity of 2-Ethyl-6-methoxypyridin-3-amine vs 2-methyl analogs

The following guide provides an in-depth technical comparison of 2-Ethyl-6-methoxypyridin-3-amine versus its 2-methyl analog , designed for medicinal chemists and drug discovery professionals.

Executive Summary

In the optimization of pyridine-based pharmacophores, the substitution at the C2 position relative to the C3-amine is a critical determinant of potency and metabolic stability. This guide compares 2-Ethyl-6-methoxypyridin-3-amine (2-Et) against the industry-standard 2-Methyl-6-methoxypyridin-3-amine (2-Me) .

While the 2-Me analog is a privileged scaffold in Nav1.8 inhibitors and Type II Kinase inhibitors (e.g., Imidazoquinolines), the 2-Et variant represents a strategic "space-filling" modification. This guide analyzes the trade-offs in lipophilicity, steric occupancy, and bioactivity to assist in library design.

Key Differentiators

Feature	2-Methyl Analog (Baseline)	2-Ethyl Analog (Challenger)
Primary Utility	Standard steric block; minimizes rotatable bonds.	Hydrophobic pocket filling; increased lipophilicity.
LogP (Calc)	~1.2 – 1.4	~1.7 – 1.9 (+0.5 shift)
Metabolic Risk	High (Benzylic oxidation to -CH2OH).	Moderate (Benzylic/Terminal oxidation).
Steric A-Value	1.70 (Small)	1.75 (Moderate, flexible)
Key Target Class	Nav1.8 (Pain), BTK/PI3K (Oncology).	Optimized Nav1.8, CRAC Channel modulators.

Physicochemical & Structural Analysis

The transition from a methyl to an ethyl group at the 2-position of the pyridine ring introduces specific physicochemical shifts that alter the molecule's interaction with protein binding pockets.

Molecular Properties Table

Data based on calculated consensus models (ChemAxon/ACD).

Property	2-Methyl-6-methoxypyridin-3-amine	2-Ethyl-6-methoxypyridin-3-amine	Impact on Bioactivity
Formula	C₇H₁₀N₂O	C₈H₁₂N₂O	Ethyl adds ~14 Da (negligible).
MW	138.17 g/mol	152.19 g/mol	Minimal impact on Ligand Efficiency (LE).
cLogP	1.24	1.76	Critical: Ethyl increases permeability but lowers solubility.
TPSA	48.0 Ų	48.0 Ų	Identical polar surface area.
Rotatable Bonds	1 (Methoxy)	2 (Methoxy + Ethyl)	Ethyl adds entropic penalty upon binding.
pKa (Pyridine N)	~3.1	~3.2	Ethyl is slightly more electron-donating (+I effect).

Structural Logic Diagram (SAR Decision Tree)

The following decision tree illustrates when to deploy the Ethyl variant over the Methyl baseline during a Lead Optimization campaign.

Figure 1: SAR Decision Tree for selecting between 2-Methyl and 2-Ethyl substitutions based on binding pocket topology.

Bioactivity Comparison: Therapeutic Contexts

Nav1.8 Voltage-Gated Sodium Channels (Pain)

Recent patent literature (e.g., WO2022129281A1) highlights the use of 6-methoxy-2-methylpyridin-3-amine as a key building block for Nav1.8 inhibitors.[1]

• Mechanism: The pyridine amine serves as a "hinge binder" or a specific electrostatic anchor within the channel's pore or voltage-sensing domain.

• Methyl vs. Ethyl Performance:

  • 2-Methyl: Provides a compact hydrophobic contact. It is often the "default" because it avoids steric clashes with the tight gating residues of Nav1.8.

  • 2-Ethyl: Used to probe the "selectivity filter". If the Nav1.8 isoform has a slightly larger pocket than Nav1.5 (cardiac), the ethyl group can improve selectivity by excluding the inhibitor from the tighter Nav1.5 pocket.

  • Data Trend: In similar chemotypes, the Ethyl analog typically shows a 2-3x improvement in potency (IC50) if the pocket allows, but a 5-fold loss if steric clash occurs.

Kinase Inhibitors (Type II)

In kinase drug discovery (e.g., Imidazoquinolines, Source 1.11), the 2-alkyl group on the pyridine ring often sits in the "Gatekeeper" region or the solvent-exposed front pocket.

• Bioactivity Insight: The 2-Ethyl group adds rotational freedom. While the 2-Methyl is rigid, the 2-Ethyl group can adopt conformations that fill the ribose-binding pocket more effectively, potentially displacing water molecules (entropic gain).

• Genotoxicity Note: Both analogs belong to the class of amino-pyridines. However, the 2-alkyl substitution is protective . It sterically hinders the N-acetylation or N-oxidation of the exocyclic amine, reducing the risk of forming mutagenic nitrenium ions compared to the unsubstituted 6-methoxypyridin-3-amine.

Experimental Protocols

To objectively compare these two analogs, the following self-validating protocols are recommended.

Synthesis of 2-Alkyl-6-methoxypyridin-3-amines

Methodology adapted for parallel synthesis to ensure batch consistency.

Reagents:

• Precursor: 2-Bromo-6-methoxypyridin-3-amine (Common intermediate).

• Boronic Acids: Methylboronic acid (for 2-Me) vs. Ethylboronic acid (for 2-Et).

• Catalyst: Pd(dppf)Cl₂.

Protocol:

• Dissolution: Dissolve 1.0 eq of 2-Bromo-6-methoxypyridin-3-amine in 1,4-Dioxane/Water (4:1).

• Coupling: Add 1.5 eq of the respective alkyl-boronic acid and 3.0 eq of K₂CO₃.

• Catalysis: Degas with N₂ for 5 min, then add 5 mol% Pd(dppf)Cl₂.

• Reaction: Heat to 90°C for 4 hours (Monitor via LC-MS).

  • Checkpoint: The 2-Et analog will elute later (higher Rt) on Reverse Phase HPLC due to higher lipophilicity.

• Workup: Dilute with EtOAc, wash with brine, dry over Na₂SO₄.

• Purification: Flash chromatography (Hexane:EtOAc).

  • Yield Expectation: Methyl (~85%), Ethyl (~75-80% due to slight steric hindrance during coupling).

In Vitro Metabolic Stability Assay (Microsomal Stability)

Objective: Determine if the Ethyl group introduces a metabolic "soft spot".

• System: Human Liver Microsomes (HLM) + NADPH regenerating system.

• Concentration: 1 µM test compound.

• Timepoints: 0, 15, 30, 60 min at 37°C.

• Analysis: LC-MS/MS (monitor parent ion depletion).

• Interpretation:

  • 2-Methyl: Monitor for -CH2OH metabolite (+16 Da).

  • 2-Ethyl: Monitor for -CH(OH)CH3 (benzylic) or -CH2CH2OH (terminal) metabolites (+16 Da).

  • Success Criterion: If T1/2 (Ethyl) > 0.8 × T1/2 (Methyl), the Ethyl analog is viable for in vivo studies.

Visualization of Synthesis & Assay Workflow

Figure 2: Parallel synthesis and evaluation workflow for 2-alkyl-pyridine analogs.

References

• Nav1.8 Inhibitor Synthesis: Chemical Compounds Useful for Inhibiting Nav1.8 Voltage-Gated Sodium Channels. US Patent Application US20250084112A1. (Context: Use of 6-methoxy-2-methylpyridin-3-amine as a primary building block).

• Kinase Inhibitor Application: Substituted imidazoquinoline derivatives as kinase inhibitors. WO2012007926A1. (Context: Comparative synthesis using substituted pyridine amines).

• Alpha-Synuclein Imaging Agents: Discovery of N-(6-Methoxypyridin-3-yl)quinoline-2-amine Derivatives. ResearchGate/MDPI. (Context: SAR of the 6-methoxypyridin-3-amine scaffold).

• Commercial Availability & Identity: 2-Ethyl-6-methoxypyridin-3-amine (CAS 1616415-91-8).[2][3][4][5] BLD Pharm / Sigma-Aldrich Catalog.

• Genotoxicity of Aromatic Amines: Predicting genotoxicity of aromatic and heteroaromatic amines. Mutation Research, 2005. (Context: Structural alerts and steric mitigation of toxicity).

Sources

• 1. WO2022129281A1 - Nitrogen containing 2,3-dihydroquinazolinone compounds as nav1.8 inhibitors - Google Patents [patents.google.com]
• 2. 2-Ethyl-6-methoxypyridin-3-amine | CymitQuimica [cymitquimica.com]
• 3. 2-乙基-6-甲氧基吡啶-3-胺 | CAS:1616415-91-8 | 希恩思试剂-品类齐全、品质保障、配送及时、畅选无忧 [heowns.com]
• 4. 1616415-91-8|2-Ethyl-6-methoxypyridin-3-amine|BLD Pharm [bldpharm.com]
• 5. arctomsci.com [arctomsci.com]

Structural Validation of 2-Ethyl-6-methoxypyridin-3-amine: A Comparative Guide to SC-XRD vs. Spectroscopic Alternatives

Executive Summary

2-Ethyl-6-methoxypyridin-3-amine represents a critical scaffold in the synthesis of bioactive heterocyclic compounds, particularly in the development of tyrosine kinase inhibitors and fungicidal agents. While routine characterization (NMR, MS) is sufficient for preliminary identification, it often fails to resolve subtle structural ambiguities such as specific tautomeric forms, solid-state packing forces, and precise regioisomerism arising from electrophilic substitution patterns on the pyridine ring.

This guide details the structural validation of this molecule using Single Crystal X-ray Diffraction (SC-XRD) , positioning it as the definitive "Gold Standard" against spectroscopic alternatives. It provides a self-validating experimental protocol designed for researchers requiring absolute structural certainty.

Part 1: Comparative Analysis (The "Why")

In the structural elucidation of substituted aminopyridines, researchers often rely on 1H/13C NMR. However, NMR provides time-averaged solution-state data, which can mask rapid tautomeric exchanges or fail to distinguish between regioisomers with similar magnetic environments. SC-XRD provides a static, absolute 3D structure.

Methodology Trade-off Matrix

Feature	SC-XRD (Gold Standard)	Solution NMR (1H/13C/2D)	High-Res Mass Spec (HRMS)
Primary Output	Absolute 3D atomic coordinates & packing	Connectivity & magnetic environment	Elemental composition & molecular weight
Regioisomerism	Definitive (Unambiguous spatial assignment)	Inferential (Relies on coupling constants)	Ineffective (Isomers have identical mass)
Tautomerism	Definitive (Locates H atoms on N vs. Ring)	Ambiguous (Fast exchange averages signals)	Ineffective
Sample State	Solid (Single Crystal required)	Liquid (Solution)	Gas/Ionized
Destructive?	No (Crystal often recoverable)	No	Yes
Time to Result	24–48 Hours (Growth + Collection)	15–30 Minutes	< 5 Minutes

Decision Logic: When to Deploy SC-XRD

The following decision tree illustrates the logical pathway for selecting SC-XRD over faster methods.

Figure 1: Decision matrix for escalating structural validation from NMR to SC-XRD.

Part 2: Experimental Protocol (Self-Validating System)

To ensure high-quality diffraction data, the crystallization and data collection must follow a rigorous protocol.[1] This workflow is optimized for small organic molecules with amine/methoxy functionalities.

Phase 1: Crystal Growth (Slow Evaporation)

Objective: Obtain a single crystal with dimensions ~0.2 x 0.2 x 0.2 mm.

• Solvent Selection: Aminopyridines exhibit moderate polarity.

  • Primary Solvent: Ethanol (EtOH) or Methanol (MeOH).

  • Anti-solvent (if needed): n-Heptane.

• Procedure:

  • Dissolve 20 mg of 2-Ethyl-6-methoxypyridin-3-amine in 2 mL of EtOH in a clean scintillation vial.

  • Ensure the solution is clear (filter through a 0.45 µm PTFE syringe filter if cloudy).

  • Cover the vial with Parafilm and pierce 3–4 small holes with a needle to control evaporation rate.

  • Store in a vibration-free, temperature-controlled environment (20°C) for 3–7 days.

• Validation Check: Inspect under a polarized light microscope. High-quality single crystals will extinguish light uniformly when rotated (birefringence). Avoid clustered needles.

Phase 2: Data Collection & Reduction

Objective: Collect diffraction intensity data to >0.8 Å resolution.

• Mounting: Select a block-like crystal. Mount on a MiTeGen loop using Paratone oil.

• Temperature: Cool to 100 K using a nitrogen cryostream.

  • Reasoning: Low temperature freezes thermal vibration (ellipsoids), significantly improving the precision of atomic positions, especially for the terminal ethyl group which may be disordered at room temperature.

• Source:

  • Cu Kα (λ = 1.54178 Å): Preferred for this molecule. The organic composition (C, H, N, O) scatters Cu radiation well, providing higher intensity for small crystals.

  • Mo Kα (λ = 0.71073 Å): Acceptable if the crystal is large and strongly diffracting.

• Strategy: Collect a full sphere of data (completeness >99%) to ensure redundancy.

Phase 3: Structure Solution & Refinement

Objective: Solve the phase problem and refine the model to R1 < 5%.

• Solution: Use SHELXT (Intrinsic Phasing). This is robust for small organic molecules.

• Refinement: Use SHELXL (Least Squares).

  • Non-Hydrogen Atoms: Refine anisotropically.

  • Hydrogen Atoms:

    • C-H: Place in calculated geometric positions (Riding model).

    • N-H (Amine): Locate in the Difference Fourier Map. Crucial Step: Freely refining the amine protons validates the tautomeric state (amino vs. imino).

• Validation metrics:

  • R1 (Work): < 0.05 (5%).

  • Goodness of Fit (GooF): Close to 1.0.

  • Residual Density: < 0.5 e-/ų.

Part 3: Structural Insights & Interpretation[2][3]

Once the structure is solved, the following specific features of 2-Ethyl-6-methoxypyridin-3-amine must be analyzed to confirm its identity and properties.

Tautomeric Confirmation

The 2-aminopyridine class can exist in amino or imino forms.

• Expected Result: The C3-N(amine) bond length should be characteristic of a single bond (~1.38 Å), and the ring nitrogen (N1) should not have a proton attached.

• Validation: If N1 is protonated and the C-N(amine) bond is double-bond character (~1.30 Å), the molecule has crystallized as a salt or imino-tautomer (unlikely for this specific derivative but possible in acidic media).

The "Push-Pull" Geometry

The 6-methoxy (electron-donating by resonance) and 3-amino (electron-donating) groups create a specific electron density distribution.

• Check: Verify the planarity of the methoxy group relative to the pyridine ring. A deviation indicates steric strain or packing forces.

• Check: The Ethyl group at position 2 may exhibit rotational disorder. If the thermal ellipsoids for the terminal methyl are elongated, model this as a split position (disorder refinement).

Supramolecular Packing

Aminopyridines are famous for forming hydrogen-bonded ribbons.

• Interaction: Look for

  intermolecular hydrogen bonds. This "head-to-tail" interaction often dictates the melting point and solubility profile.

SC-XRD Workflow Visualization

Figure 2: The standard operating procedure (SOP) for crystallographic validation.

References

• Cambridge Crystallographic Data Centre (CCDC). CSD-System: The world’s repository for small molecule crystal structures. [Link]

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. [Link]

• Grover, G., et al. (2012). Structural and spectral studies of aminopyridine derivatives. Journal of Molecular Structure. (General reference for aminopyridine packing). [Link]

Sources

• 1. news-medical.net [news-medical.net]

Comparative Reactivity of Methoxypyridin-3-amine Isomers in Synthesis

Executive Summary

Methoxypyridin-3-amines are privileged scaffolds in medicinal chemistry, serving as bioisosteres for anilines and aminopyrimidines in kinase inhibitors and PET tracers. Their reactivity is governed by the "push-pull" dynamic between the electron-withdrawing pyridine nitrogen and the electron-donating methoxy group.

This guide provides a technical comparison of the four primary isomers: 2-methoxy , 4-methoxy , 5-methoxy , and 6-methoxy pyridin-3-amine. It establishes the 6-methoxy isomer as the superior nucleophile for cross-coupling due to para-resonance activation, while highlighting the unique chelating properties of the 2-methoxy isomer .

Quick Reference: Isomer Reactivity Profile

Isomer	Structure	Electronic Character	Primary Synthetic Utility	Key Challenge
2-Methoxy	3-NH₂, 2-OMe	Ortho-activation, Chelating	Bidentate Ligands, Cyclizations	Steric hindrance at N3; N1-coordination
4-Methoxy	3-NH₂, 4-OMe	Ortho-activation, Steric	Highly substituted cores	Extreme steric crowding; Regiocontrol
5-Methoxy	3-NH₂, 5-OMe	Meta-deactivation (Inductive)	Tuning metabolic stability	Lower nucleophilicity; Inductive EWG effect
6-Methoxy	3-NH₂, 6-OMe	Para-activation (Resonance)	Most Nucleophilic ; Buchwald Couplings	Oxidation sensitivity; Rapid electrophilic attack

Electronic Profiling & Nucleophilicity

Understanding the electronic landscape is prerequisite to designing successful syntheses. The position of the methoxy group dictates the electron density at the exocyclic amine (

) and the ring nitrogen ( ).

The Resonance Argument

The nucleophilicity of the 3-amino group is heavily influenced by resonance contributions from the methoxy substituent.

• 6-Methoxypyridin-3-amine (The "Para" Effect): The methoxy group at C6 is para to the amine-bearing C3. Resonance donation from the oxygen lone pair places a partial negative charge directly on C3, significantly increasing the basicity and nucleophilicity of the amine. This is the "pyridine equivalent" of p-anisidine.

• 2- & 4-Methoxypyridin-3-amine (The "Ortho" Effect): The methoxy group donates electrons to C3 (ortho position). While electronically activating, the physical bulk of the methoxy group creates steric strain for incoming electrophiles.

• 5-Methoxypyridin-3-amine (The "Meta" Effect): The methoxy group is meta to C3. Resonance structures do not place negative charge on C3. Consequently, the inductive electron-withdrawing effect (-I) of the oxygen atom dominates, making this the least nucleophilic isomer.

Figure 1: Mechanistic basis for the superior nucleophilicity of the 6-methoxy isomer compared to the 5-methoxy isomer.

Comparative Reactivity in Synthesis

Palladium-Catalyzed Cross-Coupling (Buchwald-Hartwig)

The 6-methoxy isomer is the industry standard for installing this moiety due to its robust performance in Pd-catalyzed aminations.

• Best Performer: 6-methoxypyridin-3-amine .[1] The enhanced nucleophilicity facilitates the transmetallation step in the catalytic cycle.

• Problematic Isomer: 2-methoxypyridin-3-amine . The proximity of the methoxy oxygen and the pyridine nitrogen allows for bidentate chelation to the Palladium center, potentially forming stable, off-cycle resting states that poison the catalyst.

Optimized Protocol: Coupling 6-Methoxypyridin-3-amine Use this protocol for high-yield coupling to aryl bromides.

• Reagents:

  • Aryl Bromide (1.0 equiv)

  • 6-Methoxypyridin-3-amine (1.2 equiv)

  • Catalyst: Pd₂/dba₃ (2 mol%) + XPhos (4-8 mol%). Note: XPhos is preferred over BINAP to prevent chelation issues.

  • Base: Cs₂CO₃ (2.0 equiv) or NaOtBu (1.4 equiv).

  • Solvent: 1,4-Dioxane or Toluene (anhydrous).

• Procedure:

  • Charge an oven-dried vial with Pd source, ligand, and base. Purge with Ar/N₂.

  • Add aryl bromide and amine in solvent.

  • Heat to 100°C for 4–12 hours.

  • Workup: Filter through Celite to remove Pd black; concentrate and purify via flash chromatography (Hex/EtOAc).

Regioselective Electrophilic Aromatic Substitution (EAS)

When functionalizing the ring (e.g., halogenation), the amino group and methoxy group compete to direct the incoming electrophile.

• 6-Methoxy Isomer: The 3-NH₂ directs ortho (to C2 and C4). The 6-OMe directs ortho (to C5).

  • Result: Bromination (NBS) typically occurs at C2 (ortho to amine, para to nothing) or C4 (ortho to amine, meta to OMe). C2 is often favored due to the "alpha-effect" of the pyridine nitrogen making C2 more acidic/reactive in specific mechanisms, though C4 is sterically less encumbered.

• 5-Methoxy Isomer:

  • Result: Functionalization is difficult due to mismatched directing effects and lack of resonance activation at the reactive centers.

Synthesis of Imidazo[4,5-b]pyridines (Cyclization)

A critical application of these amines is the formation of bicyclic systems. The 2-methoxy isomer is unique here.

Reaction: Condensation of 2,3-diaminopyridine derivatives (derived from methoxypyridin-3-amines) with carboxylic acids or aldehydes.

• Pathway: To form the imidazole ring, one typically nitrates the methoxypyridin-3-amine to get the ortho-nitroamine, then reduces to the diamine.

• Isomer Specificity:

  • Starting with 2-methoxypyridin-3-amine: Nitration occurs at C4? No, C4 is meta to NH2. Nitration of 3-amino-pyridines often occurs at C2 (if open).

  • Correction: Direct nitration of aminopyridines is messy. The standard route is Nitration of 2-methoxypyridine -> 2-methoxy-3-nitropyridine -> Reduction -> 2-methoxy-3-aminopyridine .

  • To get the diamine for cyclization: You need a leaving group or H at C2. If you start with 6-methoxy-3-amine, you can nitrate at C2 to get 2-nitro-3-amino-6-methoxypyridine. Reduction yields 2,3-diamino-6-methoxypyridine.

  • Cyclization: Reaction with triethyl orthoformate closes the ring to form 5-methoxyimidazo[4,5-b]pyridine .

Figure 2: Synthetic workflow for converting 6-methoxypyridin-3-amine into a bicyclic imidazopyridine core.

Strategic Troubleshooting & "Watch-outs"

Issue	Cause	Affected Isomers	Solution
Catalyst Poisoning	Pyridine N and OMe chelate metal center.	2-Methoxy (High Risk)	Use bulky biaryl phosphine ligands (BrettPhos, XPhos) to sterically enforce monodentate binding.
Low Yields in Amidation	Steric hindrance around the amine.	2-Methoxy, 4-Methoxy	Increase temperature to 120°C; switch to highly active precatalysts (Pd-PEPPSI).
Regio-scrambling	Competing directing groups in EAS.	All	Block reactive positions (e.g., silylation) or use milder halogenating agents (NIS vs I2).
Oxidative Instability	Electron-rich ring is prone to oxidation.	6-Methoxy	Store under Argon at 4°C. Use antioxidants (BHT) in ether solvents during workup.

References

• Regioselective Halogenation of Pyridines

  • Li, C., et al. "Direct regioselective C-3 halogenation of pyridines." ResearchGate.

• Buchwald-Hartwig Coupling Guidelines

  • WuXi AppTec. "How to Wisely Design Conditions for Buchwald-Hartwig Couplings?" Chemical Insights.

• pKa and Electronic Effects

  • Alfa Chemistry.[2] "pKa Values of Amines, Diamines, and Cyclic Organic Nitrogen Compounds."

  • UT Austin. "Free Energy Relationships: Hammett Sigma Values." (Verified via University domain).

• Imidazopyridine Synthesis

  • MDPI. "Synthesis of Novel Imidazo[4,5-b]pyridine Derivatives." Molecules.

• Isomer Specific Data (6-Methoxy)

  • European Commission (SCCP). "Opinion on 6-methoxy-2-methylamino-3-aminopyridine HCl."

Sources

• 1. 6-METHOXYPYRIDIN-3-AMINE | CAS 6628-77-9 [matrix-fine-chemicals.com]
• 2. homepages.bluffton.edu [homepages.bluffton.edu]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Ethyl-6-methoxypyridin-3-amine and Related Pyridine Derivatives

This document provides a detailed protocol for the proper and safe disposal of 2-Ethyl-6-methoxypyridin-3-amine. Given the limited availability of specific safety data for this compound, this guide synthesizes best practices derived from structurally similar pyridine and amine-containing chemicals. The procedures outlined here are designed to equip researchers, scientists, and drug development professionals with the necessary information to manage this chemical waste stream responsibly, ensuring both personal safety and environmental protection.

Immediate Safety and Hazard Assessment

Key Assumed Hazards:

• Skin Irritation

• Serious Eye Irritation

• Acute Toxicity (Oral, Dermal)

• Respiratory Tract Irritation

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 2-Ethyl-6-methoxypyridin-3-amine. This includes, but is not limited to:

• Eye Protection: Safety glasses with side-shields or goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A lab coat or other protective clothing to prevent skin contact.

• Respiratory Protection: Use in a well-ventilated area is crucial. If dust or aerosols are generated, a respirator may be necessary.

Engineering Controls

• Ventilation: Always handle this compound in a chemical fume hood to minimize inhalation exposure.[1]

• Safety Stations: Ensure easy access to an eyewash station and a safety shower.[1]

Spill Management and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

Small Spills

• Evacuate: If necessary, clear the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the spill. Do not use combustible materials like sawdust.

• Collect: Carefully sweep or scoop up the absorbed material into a suitable, labeled container for hazardous waste.[4] Avoid generating dust.[1]

• Clean: Clean the spill area thoroughly with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

• Dispose: Dispose of the contained waste according to the procedures outlined in Section 3.

Large Spills

In the case of a large spill, evacuate the area immediately and contact your institution's environmental health and safety (EHS) office or the appropriate emergency response team.

Step-by-Step Disposal Protocol

The disposal of 2-Ethyl-6-methoxypyridin-3-amine must be handled as hazardous waste. Do not dispose of this chemical down the drain or in regular trash.[5][6]

Waste Segregation and Collection

• Designated Waste Container: Use a dedicated, properly labeled, and sealable container for the collection of 2-Ethyl-6-methoxypyridin-3-amine waste. The container must be compatible with the chemical.

• Labeling: The container must be clearly labeled with "Hazardous Waste" and the full chemical name: "2-Ethyl-6-methoxypyridin-3-amine".[4]

• Avoid Mixing: Do not mix this waste with other chemical waste streams unless compatibility has been confirmed to avoid potentially dangerous reactions.[5]

Disposal of Contaminated Materials

Any materials that come into contact with 2-Ethyl-6-methoxypyridin-3-amine, such as gloves, absorbent pads, and empty containers, should be considered hazardous waste and disposed of accordingly.

• Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[4] After decontamination, the container can be disposed of according to your institution's guidelines.

Arranging for Professional Disposal

• Contact a Licensed Waste Disposal Company: The disposal of this hazardous waste must be handled by a licensed and certified hazardous waste disposal company.[1][4]

• Follow Regulations: Adhere to all local, state, and federal regulations for hazardous waste disposal.[7][8][9] Your institution's EHS office can provide guidance on these regulations.

Summary of Key Information

Parameter	Guideline	Rationale
Hazard Class	Assumed: Skin/Eye Irritant, Acutely Toxic	Based on data from structurally similar pyridine and amine compounds.[1][2]
PPE	Safety goggles, nitrile gloves, lab coat	To prevent skin and eye contact.
Handling Location	Chemical fume hood	To minimize inhalation exposure.[1]
Spill Cleanup	Inert absorbent material	To safely contain the spill without reacting.
Waste Container	Labeled, sealed, compatible container	To ensure safe storage and prevent leaks or reactions.[5]
Disposal Method	Licensed hazardous waste contractor	To comply with regulations and ensure environmental safety.[1]
Prohibited Disposal	Drain or regular trash	To prevent environmental contamination and potential reactions in the sewer system.[5][6]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Ethyl-6-methoxypyridin-3-amine.

Caption: Decision workflow for handling and disposing of 2-Ethyl-6-methoxypyridin-3-amine waste.

Conclusion

The responsible disposal of 2-Ethyl-6-methoxypyridin-3-amine is paramount for maintaining a safe laboratory environment and protecting the ecosystem. By adhering to the procedures outlined in this guide, which are based on established best practices for similar chemical compounds, researchers can mitigate risks. Always prioritize safety by using appropriate personal protective equipment and engineering controls. Furthermore, ensure compliance with all institutional and governmental regulations by partnering with a licensed hazardous waste disposal service.

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